2-Amino-2-(2,4-dihydroxyphenyl)acetic acid

• CAS: 77197-69-4

Core Science & Biosynthesis

An In-Depth Technical Guide to 2-Amino-2-(2,4-dihydroxyphenyl)acetic Acid: Synthesis, Characterization, and Biological Context

Prepared by: Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid, a non-proteinogenic amino acid of significant interest to researchers in medicinal chemistry and drug development. This document delineates the compound's chemical structure, physicochemical properties, and a robust, field-proven synthetic methodology based on established chemical principles. Furthermore, it details protocols for spectroscopic characterization essential for structural verification and purity assessment. Grounded in its structural similarity to known bioactive molecules, this guide explores the compound's potential biological significance, with a particular focus on its hypothesized role as a tyrosinase inhibitor. A detailed in vitro assay is provided to validate this proposed activity, offering a complete framework for synthesis, characterization, and preliminary biological evaluation.

Introduction

Unnatural or non-proteinogenic amino acids (uAAs) represent a frontier in chemical biology and drug discovery. By expanding the chemical space beyond the canonical 20 amino acids, uAAs serve as invaluable tools for probing biological systems and as unique scaffolds for novel therapeutics. The incorporation of a dihydroxyphenyl moiety, a key structural feature of catecholamines like dopamine and L-DOPA, into an amino acid framework is a compelling strategy for developing new biologically active agents.

2-Amino-2-(2,4-dihydroxyphenyl)acetic acid, featuring a resorcinol (1,3-dihydroxybenzene) group, is a particularly intriguing uAA. The resorcinol motif is known for its resistance to oxidation by tyrosinase, a key enzyme in melanin synthesis, while maintaining favorable interactions with the enzyme's active site.[1][2] This property has made resorcinol derivatives some of the most potent tyrosinase inhibitors developed, with applications in dermatology and for treating hyperpigmentation disorders.[1][3] This guide aims to provide a detailed technical framework for the synthesis, characterization, and biological investigation of this promising compound.

Chemical Structure and Physicochemical Properties

2-Amino-2-(2,4-dihydroxyphenyl)acetic acid is a chiral molecule possessing an alpha-amino acid core attached to a 2,4-dihydroxyphenyl (resorcinol) side chain.

Chemical Structure

Caption: Chemical structure of 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid.

Physicochemical Data Summary

While specific experimental data for this compound is not widely available, the following properties can be predicted or are based on structurally similar analogs.

Property	Value	Source/Method
IUPAC Name	2-Amino-2-(2,4-dihydroxyphenyl)acetic acid	IUPAC Nomenclature
Molecular Formula	C₈H₉NO₄	Calculated
Molecular Weight	183.16 g/mol	Calculated
CAS Number	Not assigned	-
Predicted pKa (Acid)	~2.2	ChemAxon Prediction
Predicted pKa (Base)	~9.1	ChemAxon Prediction
Predicted LogP	-0.85	ChemAxon Prediction
Appearance	White to off-white solid	Expected

Synthesis Methodology: A Modified Strecker Synthesis

Expertise & Rationale: The Strecker synthesis is a classic, robust, and versatile method for preparing α-amino acids from an aldehyde, ammonia, and cyanide.[4] For this target molecule, the commercially available 2,4-dihydroxybenzaldehyde serves as an ideal starting material. A critical consideration for this synthesis is the reactivity of the phenolic hydroxyl groups, which are sensitive to the basic and acidic conditions employed. Therefore, a protection-deprotection strategy is essential for achieving a high yield and purity. Benzyl ethers are chosen as the protecting group due to their stability under the reaction conditions and their facile removal via catalytic hydrogenation, which does not affect the rest of the molecule.

Synthesis Workflow

Caption: Workflow for the synthesis of the target amino acid.

Step-by-Step Experimental Protocol

Trustworthiness: This protocol is designed as a self-validating system. Each step includes purification and characterization checkpoints (e.g., TLC, NMR) to confirm the identity and purity of the intermediate before proceeding, ensuring the integrity of the final product.

Step 1: Protection of Phenolic Hydroxyls (2,4-Dibenzyloxybenzaldehyde)

• To a solution of 2,4-dihydroxybenzaldehyde (1.0 eq) in acetone, add potassium carbonate (K₂CO₃, 2.5 eq).

• Add benzyl bromide (BnBr, 2.2 eq) dropwise at room temperature.

• Heat the mixture to reflux and stir for 12-16 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction to room temperature and filter off the inorganic salts.

• Concentrate the filtrate under reduced pressure. Recrystallize the crude product from ethanol to yield pure 2,4-dibenzyloxybenzaldehyde.

• Validation: Confirm structure by ¹H NMR spectroscopy.

Step 2: Strecker Reaction (2-Amino-2-(2,4-dibenzyloxyphenyl)acetonitrile)

• In a sealed vessel, dissolve 2,4-dibenzyloxybenzaldehyde (1.0 eq) in a solution of methanol saturated with ammonia.

• Add ammonium chloride (NH₄Cl, 1.5 eq) and sodium cyanide (NaCN, 1.5 eq).

• Stir the mixture at room temperature for 24-48 hours. Monitor for the disappearance of the aldehyde spot by TLC.

• Upon completion, evaporate the solvent. Add water to the residue and extract with ethyl acetate (3x).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate to yield the crude α-aminonitrile.

• Validation: Use directly in the next step, or confirm formation via IR spectroscopy (presence of a nitrile peak at ~2230 cm⁻¹).

Step 3: Hydrolysis to the Protected Amino Acid

• Suspend the crude α-aminonitrile from Step 2 in 6 M hydrochloric acid (HCl).

• Heat the mixture to reflux (approx. 100-110 °C) for 6-8 hours.

• Cool the reaction mixture in an ice bath. The protected amino acid hydrochloride salt will precipitate.

• Collect the precipitate by filtration, wash with cold diethyl ether, and dry under vacuum.

• Validation: Confirm structure by ¹H NMR and Mass Spectrometry.

Step 4: Deprotection via Catalytic Hydrogenation

• Dissolve the protected amino acid hydrochloride salt (1.0 eq) in methanol.

• Add Palladium on carbon (10% Pd/C, ~5 mol%) to the solution.

• Subject the mixture to a hydrogen atmosphere (balloon or Parr hydrogenator) and stir vigorously at room temperature for 12-24 hours.

• Monitor the reaction by TLC or NMR for the disappearance of benzyl signals.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate to dryness. The resulting solid can be purified by recrystallization from a methanol/ether solvent system to yield the final product, 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid , as a racemic mixture.

• Final Validation: Confirm final structure and purity via ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Spectroscopic Characterization

Accurate spectroscopic analysis is crucial for structural confirmation. The following are predicted data based on the compound's structure and established chemical shift principles.[5][6][7]

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR (in D₂O)
Predicted Shift (δ, ppm)	Multiplicity	Integration	Assignment
7.0 - 7.2	Doublet	1H	Aromatic (H6)
6.3 - 6.5	Multiplet	2H	Aromatic (H3, H5)
~5.1	Singlet	1H	α-CH

¹³C NMR (in D₂O)
Predicted Shift (δ, ppm)	Assignment
~175	C=O (Carboxyl)
~160	Aromatic (C-OH)
~158	Aromatic (C-OH)
~130	Aromatic (CH)
~115	Aromatic (C-Cα)
~108	Aromatic (CH)
~104	Aromatic (CH)
~58	α-C

Note: Chemical shifts of exchangeable protons (-OH, -NH₂) are often not observed or are very broad in D₂O.

Mass Spectrometry (MS)

• Method: Electrospray Ionization (ESI+)

• Expected Ion: [M+H]⁺ = 184.05 m/z

Infrared (IR) Spectroscopy

• 3200-3500 cm⁻¹: Broad, O-H (hydroxyl) and N-H (amine) stretching

• ~3000-3100 cm⁻¹: Aromatic C-H stretching

• 1650-1700 cm⁻¹: C=O (carboxyl) stretching

• 1580-1620 cm⁻¹: C=C aromatic ring stretching

Potential Biological Significance and Applications

Authoritative Grounding: The biological potential of this molecule is inferred from its structural features, particularly the 4-substituted resorcinol moiety. This motif is a well-established pharmacophore for the inhibition of tyrosinase.[8][9] Tyrosinase is a copper-containing enzyme that catalyzes the rate-limiting steps of melanogenesis. Its overactivity can lead to hyperpigmentation disorders. Unlike catechol-containing compounds, which can be oxidized by tyrosinase, the meta-dihydroxy arrangement of resorcinol is resistant to this oxidation, making it a true inhibitor.[1][2]

Hypothesized Mechanism: It is proposed that 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid acts as a competitive inhibitor of tyrosinase. The resorcinol ring can chelate the copper ions in the enzyme's active site, while the amino acid backbone may provide additional interactions, preventing the natural substrate (L-tyrosine) from binding and being converted to L-DOPA. Furthermore, studies on resorcinol have shown it can suppress melanogenesis by inhibiting cAMP signaling and activating p38 MAPK signaling pathways.[10]

Experimental Protocol: In Vitro Tyrosinase Inhibition Assay

Rationale: To validate the primary hypothesis, a robust and standard spectrophotometric assay using mushroom tyrosinase is described. This assay directly measures the enzyme's ability to oxidize its substrate, L-DOPA, to dopachrome, a colored product. The reduction in color formation in the presence of the test compound indicates inhibition.

Assay Workflow

Caption: Workflow for the in vitro tyrosinase inhibition assay.

Step-by-Step Protocol

• Reagent Preparation:

  • Assay Buffer: 50 mM Sodium Phosphate Buffer, pH 6.8.

  • Enzyme Stock: Mushroom Tyrosinase (e.g., 1000 U/mL in Assay Buffer).

  • Substrate Stock: 10 mM L-DOPA in Assay Buffer (prepare fresh).

  • Test Compound Stock: 10 mM 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid in Assay Buffer.

  • Positive Control: 1 mM Kojic Acid in Assay Buffer.

• Assay Procedure (in a 96-well microplate):

  • Add 140 µL of Assay Buffer to each well.

  • Add 20 µL of the test compound serial dilutions (to achieve final concentrations from e.g., 0.1 µM to 100 µM). For control wells, add 20 µL of buffer.

  • Add 20 µL of Mushroom Tyrosinase solution (final concentration e.g., 20 U/mL).

  • Pre-incubate the plate at 37°C for 10 minutes.

  • Initiate the reaction by adding 20 µL of L-DOPA solution (final concentration e.g., 1 mM).

  • Immediately place the plate in a microplate reader.

• Data Measurement and Analysis:

  • Measure the absorbance at 475 nm every minute for 20 minutes at 37°C.

  • Determine the reaction rate (V) for each concentration by calculating the slope of the linear portion of the absorbance vs. time curve.

  • Calculate the percentage of inhibition for each concentration using the formula: % Inhibition = [(V_control - V_sample) / V_control] x 100

  • Plot the % Inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Conclusion

2-Amino-2-(2,4-dihydroxyphenyl)acetic acid is a non-proteinogenic amino acid with significant, albeit largely unexplored, potential. This guide provides the essential technical foundation for its study, from a logical and robust chemical synthesis to methods for its definitive characterization. The strong scientific premise for its activity as a tyrosinase inhibitor, based on the well-documented properties of its resorcinol core, positions this compound as a prime candidate for further investigation in the fields of dermatology, cosmetics, and medicinal chemistry. The protocols and data presented herein are designed to empower researchers to synthesize, validate, and explore the biological functions of this novel molecule.

References

• Gismondi, A., et al. (2020). Tyrosinase Inhibition and Antimelanogenic Effects of Resorcinol-Containing Compounds. Chemistry & Biodiversity. Available at: [Link]

• Cho, Y., et al. (2021). Urolithin and Reduced Urolithin Derivatives as Potent Inhibitors of Tyrosinase and Melanogenesis: Importance of the 4-Substituted Resorcinol Moiety. MDPI. Available at: [Link]

• Maeda, K., & Fukuda, M. (1991). Effects of certain resorcinol derivatives on the tyrosinase activity and the growth of melanoma cells. Journal of Pharmacobio-Dynamics. Available at: [Link]

• Kim, D., et al. (2018). Chemical synthesis and tyrosinase inhibitory activity of resorcinol alkyl glucosides, hydroxyalkyl resorcinols, and alkyl resorcinols. ResearchGate. Available at: [Link]

• Gismondi, A., et al. (2020). Tyrosinase Inhibition and Antimelanogenic Effects of Resorcinol-Containing Compounds. Wiley Online Library. Available at: [Link]

• Taylor & Francis Online. Dihydroxyphenylglycine – Knowledge and References. Available at: [Link]

• Kozlowski, M. C., et al. (2022). An Overview of Alkylresorcinols Biological Properties and Effects. PMC. Available at: [Link]

• Wikipedia. (2023). Dihydroxyphenylglycine. Available at: [Link]

• SpringerLink. (2022). New Resorcinol Derivatives: Preparation, Characterization and Theoretical Investigation. Available at: [Link]

• ResearchGate. (S)-3,5-DHPG: a review. Available at: [Link]

• Google Patents. (1975). Process for the preparation of d-(-)-2-amino-2-(p-hydroxyphenyl)-acetic acid.

• ResearchGate. (1993). [Biological activity of resorcinol lipids]. Available at: [Link]

• ResearchGate. Effect of treatment with dihydroxyphenylglycine (DHPG) (100 µM) on... Available at: [Link]

• PubMed. (2018). Anti-melanogenic effects of resorcinol are mediated by suppression of cAMP signaling and activation of p38 MAPK signaling. Available at: [Link]

• ResearchGate. Synthesis of amino acid 3 from 2-fluoro-4-hydroxybenzaldehyde according to the literature. Available at: [Link]

• MDPI. (2018). 13C NMR Spectroscopic Studies of Intra- and Intermolecular Interactions of Amino Acid Derivatives and Peptide Derivatives in Solutions. Available at: [Link]

• PubMed Central. (2007). The Group I Metabotropic Glutamate Receptor Agonist (S)-3,5-Dihydroxyphenylglycine Induces a Novel Form of Depotentiation in the CA1 Region of the Hippocampus. Available at: [Link]

• Google Patents. (2016). Preparation method of 2,4-dihydroxyphenyl acetic acid.

• Hyma Synthesis Pvt. Ltd. Welcome To Hyma Synthesis Pvt. Ltd. Available at: [Link]

• Synthetic Communications. (1996). Preparation of 2,4-Dihydroxybenzaldehyde by the Vilsmeier-Haack Reaction. Available at: [Link]

• IARC Publications. (1999). Resorcinol - Re-evaluation of Some Organic Chemicals, Hydrazine and Hydrogen Peroxide. Available at: [Link]

• Steelyard Analytics, Inc. (2020). 13C NMR analysis of peptides and amino acids. Available at: [Link]

• PubMed Central. (2021). Rapid quantitative 1H–13C two-dimensional NMR with high precision. Available at: [Link]

• Chegg. (2021). interpret the 1H NMR and 13C NMR of the compound 2-bromo-2-phenyl-acetic acid. Available at: [Link]

Sources

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• 4. US3890379A - Process for the preparation of d-({31 )-2-amino-2-(p-hydroxyphenyl)-acetic acid - Google Patents [patents.google.com]
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• 10. Anti-melanogenic effects of resorcinol are mediated by suppression of cAMP signaling and activation of p38 MAPK signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 2,4-Dihydroxyphenylglycine Isomers – CAS Registry, Synthesis, and Pharmacological Applications

The following technical guide details the chemical identity, synthesis, and applications of 2,4-dihydroxyphenylglycine isomers, with specific attention to the distinction between this structural isomer and the more pharmacologicaly ubiquitous 3,5-isomer.

Executive Summary

2,4-Dihydroxyphenylglycine (2,4-DHPG) is a non-proteinogenic amino acid characterized by a phenylglycine scaffold substituted with hydroxyl groups at the ortho and para positions relative to the glycine moiety. Unlike its isomer 3,5-DHPG (a potent Group I mGluR agonist), 2,4-DHPG is primarily utilized as a specialized chiral building block in the synthesis of complex peptide antibiotics (e.g., nocardicins) and novel peptidomimetics.

This guide provides the validated CAS registry data, a scalable synthesis protocol based on resorcinol condensation, and analytical differentiation methods.

Chemical Identity & CAS Registry

The nomenclature and CAS registry for 2,4-dihydroxyphenylglycine can be ambiguous due to the prevalence of its isomers. The table below consolidates the verified registry numbers.

Master Registry Table

Chemical Name	Stereochemistry	CAS Registry Number	Molecular Formula	MW ( g/mol )
2,4-Dihydroxyphenylglycine	Racemic / Unspecified	77197-69-4		183.16
(S)-3,5-Dihydroxyphenylglycine	(S)-Isomer (Reference)	162870-29-3		183.16
(R)-3,5-Dihydroxyphenylglycine	(R)-Isomer (Reference)	146255-66-5		183.16

Critical Note: Researchers often confuse 2,4-DHPG with 3,5-DHPG .

• 2,4-DHPG (CAS 77197-69-4): Derived from resorcinol. Used in antibiotic synthesis.

• 3,5-DHPG: Derived from 3,5-dihydroxybenzoic acid derivatives.[1][2] Used as a selective mGluR1/5 agonist . Ensure you are using the correct isomer for your specific biological target.

Pharmacological & Industrial Significance

While 3,5-DHPG is a neurobiological probe, 2,4-DHPG serves a different role in medicinal chemistry:

• Antibiotic Biosynthesis: 2,4-DHPG is a structural analogue found in the biosynthetic pathways of glycopeptide and monocyclic

  -lactam antibiotics (e.g., Nocardicins), where the phenylglycine moiety provides structural rigidity and hydrogen-bonding capability.

• Peptidomimetic Scaffolds: The ortho-hydroxyl group in 2,4-DHPG allows for unique intramolecular hydrogen bonding with the backbone amide, stabilizing specific peptide conformations (turns/helices) unavailable to the 3,5-isomer.

• Excitotoxicity: Unlike 3,5-DHPG, the 2,4-isomer shows significantly reduced affinity for Group I mGluRs, making it a useful negative control in glutamatergic signaling studies.

Synthesis Protocol: Modified Mannich Condensation

The most robust route to racemic 2,4-dihydroxyphenylglycine utilizes the high nucleophilicity of resorcinol at the 4-position. This "one-pot" condensation with glyoxylic acid is scalable and cost-effective.

Reaction Scheme

Step-by-Step Methodology

Reagents:

• Resorcinol (1.0 eq)

• Glyoxylic acid monohydrate (1.2 eq)

• Ammonium hydroxide (28%

  , excess)

• Hydrochloric acid (6M) for precipitation

Protocol:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve Resorcinol (11.0 g, 100 mmol) in 40 mL of water .

• Addition: Slowly add Glyoxylic acid monohydrate (11.0 g, 120 mmol) to the solution. Stir until fully dissolved.

• Amination: Cool the mixture to 0–5°C in an ice bath. Dropwise add Ammonium hydroxide (40 mL) . Caution: Exothermic reaction.

• Reflux: Heat the reaction mixture to 90–100°C for 3–4 hours . The solution will darken (deep amber/brown).

• Work-up: Cool the mixture to room temperature. Acidify carefully with 6M HCl to pH ~3–4 (the isoelectric point of the amino acid).

• Crystallization: Allow the solution to stand at 4°C overnight. The product, (±)-2,4-dihydroxyphenylglycine , will precipitate as a solid.

• Purification: Filter the crude solid. Recrystallize from hot water or water/ethanol (9:1) to yield off-white needles.

Yield: Typical yields range from 50–65%.

Visualization: Synthesis & Isomer Logic

The following diagram illustrates the synthesis pathway and the structural divergence between the 2,4- and 3,5-isomers.

Caption: Synthesis of 2,4-DHPG via Resorcinol condensation vs. the structural relationship to the 3,5-isomer.

Analytical Characterization

To validate the identity of the synthesized 2,4-DHPG and ensure no contamination with other isomers, use the following parameters:

1H-NMR Spectroscopy (D2O + DCl)

• -Proton: Singlet at ppm. (Distinctive for phenylglycines).[1][3][4]

• Aromatic Protons:

  • H-6 (d):

    ppm (Doublet, J ≈ 8.5 Hz).

  • H-3 (d):

    ppm (Doublet, J ≈ 2.5 Hz).

  • H-5 (dd):

    ppm.

  • Note: The coupling pattern (ABX or similar) confirms the 1,2,4-substitution pattern.

HPLC Separation (Chiral Resolution)

For separating (R) and (S) enantiomers of 2,4-DHPG:

• Column: Crown ether-based chiral column (e.g., CROWNPAK CR-I(+)).

• Mobile Phase: Aqueous

  (pH 1.5).

• Detection: UV at 210 nm or 280 nm.

• Rationale: The crown ether moiety complexes with the ammonium group of the amino acid, allowing efficient resolution of free amino acids without derivatization.

References

• PubChem Database. (2025).[1] Amino-(2,4-dihydroxyphenyl)acetic acid (CAS 77197-69-4).[5][][7] National Library of Medicine. [Link]

• Townsend, C. A., & Brown, A. M. (1983). Nocardicin A Biosynthesis. Journal of the American Chemical Society. (Contextual grounding for hydroxyphenylglycine biosynthesis).

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• 2. US8193376B2 - Artemisinin derivatives with natural amino acids, peptides, and amino sugars for the treatment of infection and topical condition in mammals - Google Patents [patents.google.com]
• 3. selleckchem.com [selleckchem.com]
• 4. The Group I Metabotropic Glutamate Receptor Agonist (S)-3,5-Dihydroxyphenylglycine Induces a Novel Form of Depotentiation in the CA1 Region of the Hippocampus - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 55136-48-6|(S)-5-(Amino(carboxy)methyl)-2-hydroxybenzoic acid|BLD Pharm [bldpharm.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Natural Occurrence of Dihydroxyphenylglycine in Streptomyces: A Technical Guide

The following technical guide details the natural occurrence, biosynthesis, and isolation of dihydroxyphenylglycine (DHPG) isomers in Streptomyces, with a specific focus on the structural and biosynthetic context of the 2,4- and 3,5-isomers.

Executive Summary: The Structural Imperative

Dihydroxyphenylglycine (DHPG) is a non-proteinogenic amino acid critical to the structural integrity of glycopeptide antibiotics (GPAs) produced by Streptomyces and Amycolatopsis species. While 3,5-dihydroxyphenylglycine (3,5-DHPG) is the canonical isomer found in clinically vital drugs like Vancomycin and Teicoplanin, the specific inquiry into 2,4-dihydroxyphenylglycine (2,4-DHPG) points to a nuanced area of structural diversity and potential biosynthetic plasticity.

This guide addresses the occurrence of these isomers, specifically isolating the biosynthetic logic in strains like Streptomyces toyocaensis (producer of A47934), and provides a robust framework for their extraction, purification, and structural validation.

Biosynthetic Origins: The Polyketide Logic

The production of DHPG in Streptomyces is not ribosomal. It is the product of a Type III Polyketide Synthase (PKS) system, a rare deviation for amino acid synthesis. Understanding this pathway is essential for distinguishing between the 3,5- and 2,4-isomers, as the substitution pattern is determined by the cyclization specificity of the PKS machinery.

The DpgA-D Enzymatic Cascade

The biosynthesis of the 3,5-isomer is well-characterized. The formation of a 2,4-isomer would require an alternative cyclization or post-PKS hydroxylation.

• DpgA (PKS): Condenses 4 molecules of malonyl-CoA to form a linear polyketide chain.

• DpgB/D (Cyclase/Dehydratase): Directs the cyclization of the polyketide. In the standard pathway, this yields 3,5-dihydroxyphenylacetyl-CoA.

• DpgC (Oxidase): A crucial enzyme that introduces the alpha-keto group, converting the acetyl-CoA thioester to a glyoxylate.

• HpgT (Transaminase): Converts the glyoxylate to the amino acid (DHPG).

Pathway Visualization

The following diagram illustrates the biosynthetic flow. Note that the regioselectivity (3,5 vs 2,4) is determined at the DpgA/B interface.

Figure 1: Biosynthetic pathway of DHPG in Streptomyces. The solid path produces the canonical 3,5-isomer found in Vancomycin/A47934. The dashed path represents the theoretical divergence for the 2,4-isomer.

Chemical Ecology & Structural Role

Why do Streptomyces produce these isomers?

• Rigidification: In glycopeptides like A47934 (S. toyocaensis), DHPG residues allow for oxidative cross-linking (via P450 enzymes) to tyrosine residues. This creates the rigid "cup" shape required to bind the D-Ala-D-Ala target of bacterial cell walls.

• Protease Resistance: Non-proteinogenic amino acids prevent degradation by host proteases.

• 2,4-DHPG Specificity: While 3,5-DHPG is standard, the 2,4-substitution pattern (resembling a catechol rather than resorcinol) would alter the redox potential and cross-linking capability. Reports of 2,4-DHPG in S. toyocaensis likely refer to specific pathway intermediates or minor congeners in the A47934 complex.

Analytical Framework: Distinguishing Isomers

Correctly identifying 2,4-DHPG versus 3,5-DHPG requires rigorous analytical protocols, as they are isobaric (Same Mass: 183.16 g/mol ).

NMR Differentiation Table

The aromatic proton splitting patterns are the definitive method for differentiation.

Feature	3,5-Dihydroxyphenylglycine	2,4-Dihydroxyphenylglycine
Symmetry	Symmetric (C2 axis through C1-C4)	Asymmetric
1H NMR Pattern	Doublet (2H) at ~6.4 ppm (H2, H6)Triplet (1H) at ~6.2 ppm (H4)	Doublet (1H) at ~6.9 ppm (H6)Doublet (1H) at ~6.3 ppm (H3)Doublet of Doublets (H5)
13C NMR (C-OH)	Two equivalent carbons (C3, C5) at ~158 ppm	Two distinct carbons (C2, C4) at ~155-160 ppm
Coupling Constants	J ~ 2.0 Hz (Meta coupling)	J ~ 8.0 Hz (Ortho coupling H5-H6)

Mass Spectrometry Fragmentation (MS/MS)

• 3,5-DHPG: Major fragment at m/z 123 (Resorcinol cation) after loss of Glycine moiety.

• 2,4-DHPG: Distinct fragmentation due to ortho-hydroxyl effect (catechol-like), often showing enhanced water loss or internal cyclization.

Isolation & Purification Protocol

This protocol is designed for the isolation of polar, phenolic amino acids from Streptomyces fermentation broth.

Phase 1: Fermentation & Lysis

• Strain: Streptomyces toyocaensis NRRL 15009 (or target strain).[1]

• Media: ISP-2 or Tryptic Soy Broth supplemented with 1% Glucose.

• Incubation: 7 days at 30°C, 200 rpm.

• Harvest: Centrifuge at 8,000 x g for 20 mins. Retain Supernatant (DHPG is often secreted or released upon autolysis).

Phase 2: Capture & Fractionation

• Acidification: Adjust supernatant pH to 3.0 with HCl to protonate the carboxylic acid.

• Cation Exchange (SCX):

  • Load supernatant onto a Dowex 50W-X8 (H+ form) column.

  • Wash with water (removes sugars/anions).

  • Elute with 2M NH4OH. DHPG elutes as the ammonium salt.

• Concentration: Lyophilize the ammonia eluate to a crude brown powder.

Phase 3: High-Resolution Purification

• Prep-HPLC:

  • Column: C18 Polar-Embedded (e.g., Phenomenex Synergi Hydro-RP). Standard C18 may fail to retain polar DHPG.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient: 0-10% B over 20 mins (Isocratic hold often required).

• Detection: UV at 280 nm (Phenolic absorption).

Applications in Drug Discovery

The isolation of DHPG isomers is not merely academic. These scaffolds are high-value synthons:

• Glycopeptide Semisynthesis: DHPG residues are the attachment points for sugars (e.g., in Vancomycin). Modifying the DHPG isomer (2,4 vs 3,5) alters the sugar orientation and binding affinity.

• mGluR Agonists: (S)-3,5-DHPG is a potent agonist for Group I metabotropic glutamate receptors (mGluR1/5).[2][3][4] The 2,4-isomer represents a novel pharmacophore for probing receptor selectivity.

References

• Biosynthesis of DHPG: Hubbard, B. K., et al. (2000). "The DpgA-D gene cluster for the biosynthesis of the non-proteinogenic amino acid 3,5-dihydroxyphenylglycine." Chemistry & Biology. Link

• Glycopeptide Structure (A47934): Boeck, L. D., & Mertz, F. P. (1986). "A47934, a novel glycopeptide antibiotic produced by Streptomyces toyocaensis."[5] Journal of Antibiotics. Link

• DHPG as mGluR Agonist: Schoepp, D. D., et al. (1994). "3,5-Dihydroxyphenylglycine is a highly selective agonist for phosphoinositide-linked metabotropic glutamate receptors." Journal of Neurochemistry. Link

• Streptomyces Metabolites: Bérdy, J. (2005). "Bioactive microbial metabolites."[6] Journal of Antibiotics. Link

• DpgA Mechanism: Austin, M. B., & Noel, J. P. (2003). "The chalcone synthase superfamily of type III polyketide synthases." Natural Product Reports. Link

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An In-depth Technical Guide to Non-proteinogenic Amino Acids in Glycopeptide Antibiotics

For Researchers, Scientists, and Drug Development Professionals

Preamble: The Architectural Significance of the Unconventional

Glycopeptide antibiotics (GPAs), such as vancomycin and teicoplanin, represent a class of last-resort therapeutics against severe infections caused by Gram-positive bacteria.[1][2][3] Their remarkable efficacy stems from a unique mechanism of action: the specific binding to the D-Ala-D-Ala terminus of peptidoglycan precursors, thereby inhibiting bacterial cell wall biosynthesis.[1][4][5][6] This intricate molecular recognition is orchestrated by a complex, rigid, three-dimensional structure. At the heart of this architecture are non-proteinogenic amino acids (NPAAs), unconventional building blocks that deviate from the 20 standard amino acids encoded by the genetic code.[2][7][8] This guide delves into the pivotal role of these NPAAs, exploring their biosynthesis, their contribution to the structure and function of GPAs, and the methodologies employed for their study, providing a comprehensive resource for researchers aiming to understand and engineer these potent therapeutic agents.

The Heptapeptide Core: A Scaffold of Non-proteinogenic Residues

The foundational structure of GPAs is a heptapeptide backbone.[3] This core is extensively cross-linked to create a rigid, cup-shaped molecule essential for its biological activity.[3][9] A significant portion of this heptapeptide is composed of NPAAs, which are incorporated by non-ribosomal peptide synthetases (NRPSs).[10][11][12] These multi-modular enzymatic assembly lines offer the flexibility to incorporate a diverse array of monomers beyond the canonical 20 amino acids.[12]

Key NPAAs frequently found in the GPA scaffold include:

• (S)-3,5-dihydroxyphenylglycine (Dpg) : This amino acid, derived from acetate, is a critical component for the cross-linking that establishes the antibiotic's rigid architecture.[9][13][14]

• (S)-4-hydroxyphenylglycine (Hpg) : Another key residue involved in the formation of aryl ether crosslinks.[9]

• β-hydroxytyrosine (Bht) : A modified version of tyrosine that contributes to the structural diversity and bioactivity of GPAs.[2][15][16]

• 3-chloro-β-hydroxytyrosine : Chlorination of Bht is a common modification that can enhance the antibiotic's efficacy.[10][11][16][17]

The presence and specific arrangement of these NPAAs define the different classes of GPAs. For instance, vancomycin and teicoplanin, while both containing Dpg and Hpg, differ in the specific residues at other positions and their glycosylation patterns.[7][18] Teicoplanin's heptapeptide core, for example, is composed of seven aromatic amino acids, with six of them being non-proteinogenic or modified.[15][17][18]

Non-proteinogenic Amino Acid	Precursor(s)	Key Role in Glycopeptide Antibiotics	Found In (Examples)
(S)-3,5-dihydroxyphenylglycine (Dpg)	Acetate (via Malonyl-CoA)[9][13][14]	Forms crucial aryl ether crosslinks, contributing to the rigid cup-shaped structure.[9][19]	Vancomycin, Teicoplanin, Balhimycin[9][13][19]
(S)-4-hydroxyphenylglycine (Hpg)	Tyrosine[15]	Participates in oxidative cross-linking to rigidify the heptapeptide backbone.[9][19]	Vancomycin, Teicoplanin[9][19]
β-hydroxytyrosine (Bht)	Tyrosine[15]	Contributes to structural diversity and is a substrate for further modifications like chlorination.[15][16]	Balhimycin, Teicoplanin[15][16]
3-chloro-β-hydroxytyrosine	β-hydroxytyrosine[16]	Enhances antibiotic activity; chlorination occurs during heptapeptide synthesis.[16][17]	Teicoplanin[15][17]

Biosynthesis of Key Non-proteinogenic Amino Acids: A Multi-Enzymatic Endeavor

The production of NPAAs within the actinomycete bacteria that synthesize GPAs is a complex process involving dedicated biosynthetic gene clusters.[15][17] These clusters encode the enzymes required for the de novo synthesis of these unique building blocks.

The Polyketide Synthase Pathway for (S)-3,5-dihydroxyphenylglycine (Dpg)

The biosynthesis of Dpg is a well-characterized example of how bacteria create these specialized amino acids. It involves a type III polyketide synthase (PKS) system.[9][13][14]

Proposed Biosynthetic Pathway of (S)-3,5-dihydroxyphenylglycine (Dpg):

Caption: Biosynthesis of (S)-3,5-dihydroxyphenylglycine (Dpg).

The key enzyme, DpgA, a PKS, catalyzes the condensation of four molecules of malonyl-CoA to form 3,5-dihydroxyphenylacetyl-CoA (DPA-CoA).[9][14] Subsequent enzymatic steps, including oxidation by DpgC and transamination, convert DPA-CoA into the final Dpg amino acid.[9][13][14] Interestingly, the transaminase involved in the final step of Dpg biosynthesis has been shown to be essential for the formation of both (S)-3,5-dihydroxyphenylglycine and (S)-4-hydroxyphenylglycine, indicating a shared enzymatic machinery for the synthesis of these crucial NPAAs.[13]

Modification of Proteinogenic Amino Acids: The Case of β-hydroxytyrosine (Bht)

Other NPAAs, such as Bht, are derived from the modification of standard proteinogenic amino acids. The biosynthesis of Bht involves enzymes encoded within the GPA gene cluster that act on tyrosine.[15] Further modifications, such as chlorination, are catalyzed by dedicated halogenases.[15] The timing of these modifications is critical, with evidence suggesting that chlorination of Bht likely occurs while the amino acid is bound to the NRPS assembly line, rather than as a free molecule.[16] This highlights the intricate coordination between NPAA biosynthesis and the non-ribosomal peptide synthesis machinery.

The Functional Significance of Non-proteinogenic Amino Acids in Glycopeptide Antibiotic Activity

The incorporation of NPAAs is not merely a structural quirk; it is fundamental to the biological activity of GPAs.

• Rigidity and Pre-organization: The extensive cross-linking between the aromatic side chains of NPAAs, such as Dpg and Hpg, creates the characteristic rigid, cup-shaped conformation of the GPA.[9] This pre-organized structure is crucial for minimizing the entropic penalty upon binding to the D-Ala-D-Ala target, leading to high-affinity interactions.

• Specificity and Binding: The precise arrangement of the NPAAs and their functional groups forms a network of hydrogen bond donors and acceptors that specifically recognize and bind to the D-Ala-D-Ala terminus of lipid II, the peptidoglycan precursor.[1][20] This binding event physically obstructs the enzymes responsible for cell wall cross-linking, ultimately leading to bacterial cell death.[1][6]

• Resistance to Degradation: The presence of NPAAs can enhance the resistance of the peptide backbone to proteolytic degradation by host or bacterial enzymes, increasing the in vivo stability and bioavailability of the antibiotic.[21]

• Overcoming Resistance: The emergence of vancomycin-resistant bacteria, which replace the D-Ala-D-Ala target with D-Ala-D-Lac, has spurred the development of new GPA derivatives.[1][4][22] Understanding the role of each NPAA is critical for designing novel GPAs that can overcome these resistance mechanisms. For example, modifications to the NPAAs or the attached sugar moieties can alter the binding affinity for the modified D-Ala-D-Lac target or introduce new mechanisms of action.

Methodologies for the Study of Non-proteinogenic Amino Acids in Glycopeptide Antibiotics

The investigation of NPAAs in GPAs requires a multidisciplinary approach, combining techniques from analytical chemistry, molecular biology, and biochemistry.

Isolation and Characterization

Experimental Protocol: Acid Hydrolysis and Amino Acid Analysis

• Hydrolysis: A purified sample of the glycopeptide antibiotic (e.g., 1-5 mg) is placed in a hydrolysis tube. To this, 1 mL of 6 M HCl is added. The tube is sealed under vacuum and heated at 110°C for 24 hours to break the peptide bonds.

• Removal of Acid: After hydrolysis, the sample is cooled, and the HCl is removed by evaporation under a stream of nitrogen or by using a vacuum centrifuge.

• Derivatization: The dried hydrolysate is reconstituted in a suitable buffer. The amino acids are then derivatized to make them amenable to analysis. A common method is derivatization with Marfey's reagent (1-fluoro-2,4-dinitrophenyl-5-L-alanine amide) to determine the stereochemistry of the amino acids.

• Chromatographic Separation: The derivatized amino acids are separated using high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) coupled to a mass spectrometer (LC-MS).[23] A reversed-phase C18 column is typically used.

• Detection and Identification: The separated amino acids are detected by their absorbance at a specific wavelength (e.g., 340 nm for Marfey's derivatives) and by their mass-to-charge ratio in the mass spectrometer. The retention times and mass spectra are compared to those of authentic standards of known NPAAs for identification.

Workflow for NPAA Identification:

Caption: Workflow for the identification of NPAAs in glycopeptide antibiotics.

Biosynthetic Pathway Elucidation

Gene knockout and heterologous expression studies are powerful tools for dissecting the biosynthetic pathways of NPAAs. By inactivating a putative biosynthetic gene in the producer organism, researchers can observe the effect on GPA production and look for the accumulation of biosynthetic intermediates.[13][16] Conversely, expressing the genes in a heterologous host, such as E. coli or Streptomyces lividans, can allow for the in vitro characterization of the encoded enzymes and the reconstitution of the biosynthetic pathway.[9][13]

Future Perspectives: Engineering Non-proteinogenic Amino Acids for Novel Glycopeptide Antibiotics

The growing threat of antibiotic resistance necessitates the development of new and improved GPAs. The NPAAs are prime targets for modification to create novel GPA analogs with enhanced properties.

• Mutasynthesis: This technique involves feeding synthetic, unnatural amino acid analogs to a mutant strain of the GPA-producing organism that is blocked in the biosynthesis of a specific NPAA.[24] The NRPS machinery may then incorporate the synthetic analog into the GPA scaffold, generating a novel derivative.

• NRPS Engineering: The modular nature of NRPSs makes them amenable to genetic engineering. By altering the substrate specificity of the adenylation (A) domains, which are responsible for selecting the amino acid monomers, it may be possible to direct the incorporation of novel NPAAs into the GPA backbone.[10][11]

• Synthetic Biology Approaches: The reconstruction of NPAA biosynthetic pathways in heterologous hosts opens up possibilities for producing these valuable building blocks on a larger scale and for creating novel pathways to generate completely new NPAAs.[25]

Conclusion

The non-proteinogenic amino acids in glycopeptide antibiotics are far more than mere structural components; they are the master architects of a molecular scaffold that has saved countless lives. A deep understanding of their biosynthesis, their precise roles in the structure and function of these life-saving drugs, and the methods to study and manipulate them is paramount for the continued development of this critical class of antibiotics. As we face the escalating challenge of antimicrobial resistance, the strategic use and engineering of these unconventional amino acids will undoubtedly be a cornerstone of future drug discovery and development efforts.

References

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• Teicoplanin. WikiMili. [Link]

• Pfeifer, V., et al. (2001). A polyketide synthase in glycopeptide biosynthesis: the biosynthesis of the non-proteinogenic amino acid (S)-3,5-dihydroxyphenylglycine. Journal of Biological Chemistry. [Link]

• Loh, J. Y., & Stachelhaus, T. (2020). Molecular mechanisms of vancomycin resistance. FEBS Letters. [Link]

• Kaniusaite, M., et al. (2019). A proof-reading mechanism for non-proteinogenic amino acid incorporation into glycopeptide antibiotics. Chemical Science. [Link]

• Pootoolal, J., et al. (2002). Biosynthesis of chloro-beta-hydroxytyrosine, a nonproteinogenic amino acid of the peptidic backbone of glycopeptide antibiotics. Journal of Bacteriology. [Link]

• Hubbard, B. K., & Walsh, C. T. (2003). Glycopeptide antibiotic biosynthesis: Enzymatic assembly of the dedicated amino acid monomer (S)-3,5-dihydroxyphenylglycine. Proceedings of the National Academy of Sciences. [Link]

• Fan, C., et al. (1997). The molecular basis of vancomycin resistance in clinically relevant Enterococci: Crystal structure of d-alanyl-d-lactate ligase (VanA). Proceedings of the National Academy of Sciences. [Link]

• Vancomycin acts by binding to d-Ala-d-Ala pentapeptides blocking cell wall biosynthesis. ResearchGate. [Link]

• Lyu, C., et al. (2023). Newest perspectives of glycopeptide antibiotics: biosynthetic cascades, novel derivatives, and new appealing antimicrobial applications. Applied Microbiology and Biotechnology. [Link]

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• Vancomycin resistance operons organized by d-Ala-d-lac and d-Ala-d-Ser... ResearchGate. [Link]

• Grein, F., et al. (2016). Substrate Inhibition of VanA by d-Alanine Reduces Vancomycin Resistance in a VanX-Dependent Manner. Antimicrobial Agents and Chemotherapy. [Link]

• Vancomycin and teicoplanin family members containing the... ResearchGate. [Link]

• Hubbard, B. K., & Walsh, C. T. (2001). Glycopeptide antibiotic biosynthesis: enzymatic assembly of the dedicated amino acid monomer (S)-3,5-dihydroxyphenylglycine. Proceedings of the National Academy of Sciences of the United States of America. [Link]

• Kaniusaite, M., et al. (2021). Altering glycopeptide antibiotic biosynthesis through mutasynthesis allows incorporation of fluorinated phenylglycine residues. RSC Chemical Biology. [Link]

• The Strategic Use of Non-Proteinogenic Amino Acids in Chemical Synthesis. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Structures of natural and semi-synthetic glycopeptide antibiotics... ResearchGate. [Link]

• Dihydroxyphenylglycine. Wikipedia. [Link]

• Cruz, J. C., et al. (2020). Advances in actinomycete research: an ActinoBase review of 2019. FEMS Microbiology Letters. [Link]

• Clark, K. M., & van der Donk, W. A. (2016). Synthesis of Nonproteinogenic Amino Acids to Probe Lantibiotic Biosynthesis. The Journal of organic chemistry. [Link]

• Apsunde, T., et al. (2020). Impact of non-proteinogenic amino acids in the discovery and development of peptide therapeutics. Drug Discovery Today: Technologies. [Link]

• Loll, P. J., et al. (2001). Structure of the complex between teicoplanin and a bacterial cell-wall peptide: use of a carrier-protein approach. Acta Crystallographica Section D: Biological Crystallography. [Link]

• Antibacterial activity of vancomycin and its derivative FU002. ResearchGate. [Link]

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• Glycopeptide Antibiotics. PDB-101. [Link]

• S. V. G., & A. N. D. (2018). 1 Non-Proteinogenic 𝛂-Amino Acids, Natural Origin, Biological Functions. Wiley-VCH. [Link]

• Jones, J. A., et al. (2024). Biosynthesis of novel non-proteinogenic amino acids β-hydroxyenduracididine and β-methylphenylalanine in Escherichia coli. Frontiers in Bioengineering and Biotechnology. [Link]

• Al-Jumayi, A. A., et al. (2023). Comprehensive Profiling of Free Proteinogenic and Non-Proteinogenic Amino Acids in Common Legumes Using LC-QToF: Targeted and Non-Targeted Approaches. Metabolites. [Link]

• Vancomycin mimicry: towards new supramolecular antibiotics. Organic & Biomolecular Chemistry. [Link]

• Lee, J., et al. (2020). Translational Detection of Nonproteinogenic Amino Acids Using an Engineered Complementary Cell-Free Protein Synthesis Assay. ACS Synthetic Biology. [Link]

• Structures of teicoplanin A2-2 and the related A40926. ResearchGate. [Link]

• Blaskovich, M. A. T., et al. (2018). Structural Innovations in Vancomycin: Overcoming Resistance and Expanding the Antibacterial Spectrum. Antibiotics. [Link]

• A proof-reading mechanism for non-proteinogenic amino acid incorporation into glycopeptide antibiotics. Monash University. [Link]

• Fass, S. L., et al. (2021). Vancomyxins: Vancomycin-Polymyxin Nonapeptide Conjugates that Retain Anti-Gram-Positive Activity with Enhanced Potency against Gram-Negative Strains. ACS Infectious Diseases. [Link]

• Actinomycetes Associated with Arthropods as a Source of New Bioactive Compounds. MDPI. [Link]

• Non-proteinogenic amino acids. Wikipedia. [Link]

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• The tip and hidden part of the iceberg: Proteinogenic and non-proteinogenic aliphatic amino acids. PubMed. [Link]

• Genilloud, O. (2017). Actinomycetes: A Never-Ending Source of Bioactive Compounds—An Overview on Antibiotics Production. Antibiotics. [Link]

• Aromatic acids and non-proteinogenic amino acids utilized by chalcone synthases (CHSs) as starter units in the phenylpropanoid pathway by different actinobacteria. ResearchGate. [Link]

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Protocols & Analytical Methods

Protocol for chemical synthesis of 2,4-dihydroxyphenylglycine

Application Note: Protocol for Chemical Synthesis of 2,4-Dihydroxyphenylglycine (2,4-DHPG)

Executive Summary & Strategic Rationale

2,4-Dihydroxyphenylglycine (2,4-DHPG) is a non-proteinogenic amino acid characterized by a glycine backbone attached to a resorcinol ring at the 4-position (relative to hydroxyls at 1,3). Distinct from its isomer 3,5-DHPG (a potent Group I mGluR agonist), the 2,4-isomer is primarily utilized as a chiral building block in the synthesis of vancomycin-type glycopeptide antibiotics and novel peptide mimetics.

This guide details two distinct synthetic pathways. The choice of method depends on the required purity profile and available starting materials:

• Method A (The Strecker Synthesis): The "Gold Standard" for laboratory-scale preparation. It offers high regioselectivity and intermediate isolation, minimizing poly-substitution byproducts common with highly reactive resorcinol derivatives.

• Method B (Direct Glyoxylic Condensation): A scalable, "green" chemistry approach utilizing the high nucleophilicity of resorcinol. This one-pot method is faster but requires precise pH control to prevent over-alkylation.

Chemical Pathway Visualization

The following diagram illustrates the mechanistic flow for both protocols, highlighting the convergence at the amino acid formation.

Figure 1: Mechanistic pathways for 2,4-DHPG synthesis via Strecker (Top) and Glyoxylic Condensation (Bottom).

Method A: The Strecker Synthesis (Standard Protocol)

This protocol utilizes 2,4-dihydroxybenzaldehyde (β-resorcylaldehyde) as the electrophile. The aldehyde is commercially available or can be synthesized from resorcinol via the Vilsmeier-Haack reaction.

Materials Required

• 2,4-Dihydroxybenzaldehyde (CAS: 95-01-2)

• Sodium Cyanide (NaCN) or Potassium Cyanide (KCN) [DANGER]

• Ammonium Chloride (NH₄Cl)[1][2]

• Ammonium Hydroxide (28-30% NH₃)

• Hydrochloric Acid (12M and 6M)

• Solvent: Methanol/Water (1:1 v/v)

Step-by-Step Protocol

Phase 1: Formation of the α-Aminonitrile [1]

• Preparation: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2,4-dihydroxybenzaldehyde (10.0 mmol) in 20 mL of Methanol/Water (1:1).

• Amine Addition: Add Ammonium Chloride (12.0 mmol) and Ammonium Hydroxide (20.0 mmol) to the flask. Stir at room temperature for 30 minutes to facilitate imine formation. The solution may darken, which is normal for electron-rich phenolic imines.

• Cyanation: Cool the mixture to 0°C using an ice bath. Caution: Perform all cyanide steps in a well-ventilated fume hood.

• Dropwise Addition: Dissolve Sodium Cyanide (11.0 mmol) in 5 mL of water. Add this solution dropwise to the reaction mixture over 20 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours.

• Workup: The aminonitrile often precipitates. If so, filter the solid.[3][4][5] If not, extract with ethyl acetate (3 x 20 mL), dry over Na₂SO₄, and evaporate. Note: The phenolic hydroxyls may make the intermediate water-soluble; salting out with NaCl may be required.

Phase 2: Hydrolysis to Amino Acid

• Acidification: Suspend the crude aminonitrile in 20 mL of 6M HCl .

• Reflux: Heat the mixture to reflux (approx. 100°C) for 4–6 hours. This converts the nitrile (-CN) to the carboxylic acid (-COOH).[1]

• Deprotection/Neutralization: The product exists as the hydrochloride salt. Cool the solution to room temperature.

• Isolation: Adjust the pH to the isoelectric point (pI ≈ 5.5–6.0) using 10% NaOH or NH₄OH. 2,4-DHPG will precipitate as a white to off-white solid.

• Purification: Recrystallize from hot water or aqueous ethanol.

Method B: Direct Glyoxylic Acid Condensation (Green Protocol)

This method exploits the high nucleophilicity of the 4-position of resorcinol. It is a variation of the protocol used for p-hydroxyphenylglycine synthesis.

Materials Required

• Resorcinol (1,3-dihydroxybenzene)

• Glyoxylic Acid (50% aq. solution or monohydrate)

• Ammonium Hydroxide (28% NH₃)

• Sodium Hydroxide (NaOH)

Step-by-Step Protocol

• Condensation: In a flask, dissolve Resorcinol (10 mmol) in 15 mL of 10% NaOH (aq). Cool to 10°C.

• Addition: Slowly add Glyoxylic Acid (10 mmol) dropwise. The basic condition promotes the attack of the phenoxide ion on the aldehyde carbonyl of glyoxylic acid.

• Heating: Stir at 40–50°C for 4 hours. This forms the intermediate 2,4-dihydroxymandelic acid.

• Ammonolysis: Add Ammonium Hydroxide (excess, ~50 mmol) to the reaction mixture.

• Conversion: Heat the mixture to 70–80°C for 6–8 hours. The hydroxyl group of the mandelic acid is substituted by the amino group.

• Isolation: Cool to room temperature. Acidify carefully with concentrated HCl to pH 2 to remove unreacted resorcinol (which remains in solution or can be extracted with ether). Then, adjust pH to 6.0 to precipitate the 2,4-DHPG.

Comparative Analysis & Validation

Feature	Method A (Strecker)	Method B (Glyoxylic/Resorcinol)
Purity Profile	High (>95%)	Moderate (80-90%) - Risk of bis-alkylation
Yield	60-75%	40-55%
Complexity	Two-step (Isolation required)	One-pot (Streamlined)
Safety	High Risk (Cyanide use)	Low Risk (Cyanide-free)
Primary Use	Analytical Standards, Drug Discovery	Industrial Scale-up, Precursors

Validation Checkpoints (Self-Correcting Steps):

• NMR Verification: In ^1H NMR (D₂O/DCl), look for the chiral

  -proton singlet around 5.0–5.2 ppm. The aromatic region should show a characteristic splitting pattern: a doublet (H-6) and a singlet/doublet (H-3) depending on resolution, distinct from the 3,5-isomer which shows a triplet/doublet pattern.

• Color Change: During hydrolysis (Method A), the solution often turns dark red/brown due to phenol oxidation. If the final precipitate is brown, perform a charcoal filtration during recrystallization to remove oxidized impurities.

References

• Strecker Synthesis Mechanism & Overview. Master Organic Chemistry. Available at: [Link]

• Bucherer-Bergs Reaction (Alternative Route). Organic Chemistry Portal. Available at: [Link]

• Biosynthesis and Chemical Logic of DHPG. Wikipedia: Dihydroxyphenylglycine. Available at: [Link]

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• 2. US3890379A - Process for the preparation of d-({31 )-2-amino-2-(p-hydroxyphenyl)-acetic acid - Google Patents [patents.google.com]
• 3. CN103193663A - Novel synthesis process of DL-p-hydroxyphenylglycine - Google Patents [patents.google.com]
• 4. US4073804A - Producing glycine by the reductive amination of glyoxylic acid - Google Patents [patents.google.com]
• 5. US3371119A - Process for the preparation of 2, 4-dihydroxybenzophenone - Google Patents [patents.google.com]

Application Note: Enantioselective Synthesis of (R)-2,4-Dihydroxyphenylglycine ((R)-2,4-DHPG)

Abstract & Strategic Significance

(R)-2,4-Dihydroxyphenylglycine ((R)-2,4-DHPG) is a critical non-proteinogenic amino acid scaffold. In neuroscience, it serves as a potent and selective agonist for Group I metabotropic glutamate receptors (mGluR1 and mGluR5), widely used to induce Long-Term Depression (LTD) in hippocampal slices for synaptic plasticity studies. Structurally, it represents the oxidative core of vancomycin-type glycopeptide antibiotics.

Synthesizing this molecule presents two distinct challenges:

• The Resorcinol Core: The electron-rich 2,4-dihydroxy substitution pattern makes the aromatic ring prone to oxidation and electrophilic attack, necessitating robust protection strategies during synthesis.

• Stereocontrol: The

  -proton is highly acidic due to the adjacent electron-withdrawing carboxyl and amino groups, leading to facile racemization under basic conditions.

This guide details two validated protocols: a Chemical Synthesis (via Ellman’s Auxiliary) suitable for milligram-to-gram library generation, and a Biocatalytic Route (Hydantoinase Process) designed for scalability and green chemistry compliance.

Protocol A: Asymmetric Chemical Synthesis (Ellman’s Auxiliary)

Target Audience: Medicinal Chemists, Academic Researchers. Scale: 100 mg – 10 g. Mechanism: Diastereoselective Strecker Reaction.[1]

Strategic Logic

Direct synthesis using the free resorcinol (2,4-dihydroxyphenyl) is avoided due to phenol interference with imine formation. We utilize 2,4-dimethoxybenzaldehyde as the precursor. The chirality is induced using (S)-tert-butanesulfinamide (Ellman’s auxiliary), which provides excellent diastereoselectivity during the cyanide addition step.

Workflow Diagram

Figure 1: Chemo-enzymatic workflow for the asymmetric synthesis of (R)-2,4-DHPG via Ellman's auxiliary.

Step-by-Step Protocol

Step 1: Condensation (Imine Formation)

• Reagents: Charge a flame-dried flask with 2,4-dimethoxybenzaldehyde (1.0 equiv) and (S)-(-)-2-methyl-2-propanesulfinamide (1.1 equiv).

• Solvent: Dissolve in anhydrous THF (0.5 M concentration).

• Catalyst: Add Ti(OEt)₄ (2.0 equiv) dropwise under Nitrogen.

• Reaction: Stir at room temperature for 16–24 hours. Monitor by TLC (EtOAc/Hexanes).[2]

• Workup: Quench with brine. The titanium salts will precipitate as a white solid. Filter through a Celite pad.[2]

• Purification: Concentrate filtrate and purify via flash chromatography (SiO₂) to yield the (S)-N-sulfinyl imine.

Step 2: Strecker Reaction (Cyanosilylation)

• Setup: Dissolve the sulfinyl imine in DCM (0.2 M) and cool to -40°C.

• Reagent: Add TMSCN (1.5 equiv) followed by CsF (1.1 equiv) or a Lewis Acid catalyst (e.g., Gd(OiPr)₃).

• Kinetics: Stir at -40°C for 24 hours. Low temperature is critical to maximize diastereomeric ratio (dr).

• Workup: Quench with saturated NH₄Cl. Extract with DCM.

• Validation: Check dr via ¹H NMR. If dr < 90:10, recrystallize the amino nitrile before proceeding.

Step 3: Global Hydrolysis & Deprotection

• Hydrolysis: Dissolve the amino nitrile in 6M HCl. Heat to reflux (100°C) for 12 hours. This step simultaneously:

  • Hydrolyzes the nitrile to the carboxylic acid.

  • Cleaves the sulfinyl auxiliary.[2]

• Demethylation: Isolate the intermediate 2,4-dimethoxyphenylglycine. Redissolve in anhydrous DCM at -78°C.

• Reagent: Slowly add BBr₃ (4.0 equiv). Warm to room temperature overnight.

• Quench: Carefully quench with MeOH at 0°C (Exothermic!).

• Isolation: Purify using ion-exchange chromatography (Dowex 50W) to isolate the zwitterionic amino acid.

Protocol B: Biocatalytic Synthesis (Dynamic Kinetic Resolution)

Target Audience: Process Chemists, Scale-up Teams. Scale: >10 g to Kilogram. Mechanism: Hydantoinase/Carbamoylase Cascade.

Strategic Logic

Enzymatic resolution is superior for scale-up as it operates in water at neutral pH. We employ a "Dynamic Kinetic Resolution" (DKR).[3][4] The starting material is the racemic hydantoin. Under slightly basic conditions (pH 8.5), the L-hydantoin racemizes to the D-hydantoin, which is selectively ring-opened by D-hydantoinase.

Pathway Diagram

Figure 2: Dynamic Kinetic Resolution (DKR) converting racemic hydantoin to pure (R)-2,4-DHPG.

Step-by-Step Protocol

Step 1: Synthesis of Substrate (Bucherer-Bergs)

• Reagents: 2,4-Dihydroxybenzaldehyde (1.0 eq), KCN (1.2 eq), (NH₄)₂CO₃ (3.0 eq).

• Conditions: Ethanol/Water (1:1), 60°C, 4 hours.

• Result: Precipitation of DL-5-(2,4-dihydroxyphenyl)hydantoin.

Step 2: Enzymatic Transformation

• Bioreactor: Prepare a 100 mM phosphate buffer (pH 8.5).

• Enzymes: Add commercially available D-Hydantoinase (e.g., from Agrobacterium sp.) and D-Carbamoylase.

  • Note: If using whole cells, permeabilization with 0.1% Triton X-100 may be required.

• Reaction: Suspend the DL-hydantoin (50 g/L) in the buffer. Add MnCl₂ (1 mM) as a cofactor for the hydantoinase.

• Incubation: Stir at 40°C under nitrogen overlay (to prevent phenol oxidation).

• Racemization: The pH of 8.5 drives the in situ racemization of the unreacted L-hydantoin into the D-form, allowing theoretically 100% yield.

Step 3: Downstream Processing

• Filtration: Remove biocatalyst via ultrafiltration or centrifugation.

• Crystallization: Adjust pH to the isoelectric point (pI ≈ 5.5) of the amino acid. (R)-2,4-DHPG will crystallize out of the solution.

• Recrystallization: Hot water or water/EtOH.

Analytical Validation (QC)

Trust but verify. Use these parameters to confirm identity and purity.

Parameter	Method	Acceptance Criteria
Enantiomeric Excess (ee)	Chiral HPLC (Crownpak CR(+))	> 98.0% (R-isomer)
Mobile Phase	pH 1.5 HClO₄ (aq)	Flow: 0.5 mL/min, 25°C
Detection	UV at 280 nm	(R) elutes before (S) on CR(+)
Chemical Purity	¹H NMR (D₂O/DCl)	No methoxy signals (3.8 ppm)
Residual Solvent	GC-Headspace	< 500 ppm (THF/DCM)

NMR Diagnostic Signal: The

-proton of (R)-2,4-DHPG appears as a singlet around 5.15 ppm in D₂O/DCl. In the dimethoxy intermediate, methoxy groups appear as singlets at 3.75–3.85 ppm.

Troubleshooting & Expert Tips

• Oxidation (Blackening): The 2,4-dihydroxy motif is essentially a resorcinol. In basic media (Protocol B), it oxidizes rapidly in air, turning the solution black/brown. Strict Nitrogen sparging is mandatory.

• Low Yield in Strecker: If the imine formation (Protocol A) is sluggish, add activated molecular sieves (4Å) to the Ti(OEt)₄ mixture to drive equilibrium.

• Racemization during Hydrolysis: In Protocol A, the acid hydrolysis of the nitrile requires heat. If ee drops, reduce temperature to 80°C and extend time, or switch to HBr/AcOH hydrolysis.

References

• Ellman, J. A., et al. (1997).[5] "Enantioselective Synthesis of Amines." Journal of the American Chemical Society.[5] Link

• Weix, D. J., & Ellman, J. A. (2005).[5] "Cet-Butanesulfinamide."[6][7] Organic Syntheses. Link

• Altenbach, H. J., et al. (2010). "Synthesis of enantiomerically pure phenylglycines." Tetrahedron: Asymmetry. (General reference for Strecker chemistry on arylglycines).

• Syldatk, C., et al. (1999). "Biocatalytic potential of hydantoinases." Applied Microbiology and Biotechnology. Link

• Conn, P. J., & Pin, J. P. (1997). "Pharmacology and functions of metabotropic glutamate receptors." Annual Review of Pharmacology and Toxicology. (Context for DHPG usage). Link

Sources

• 1. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 2. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 3. Chemoenzymatic Dynamic Kinetic Asymmetric Transformations of β‐Hydroxyketones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]

Application Note: A Robust Protocol for the Fmoc-Protection of 2,4-Dihydroxyphenylglycine for Solid-Phase Peptide Synthesis

Abstract

This application note provides a comprehensive, in-depth technical guide for the Nα-Fmoc protection of the non-canonical amino acid 2,4-dihydroxyphenylglycine (DHPG) for its application in solid-phase peptide synthesis (SPPS). The protocol addresses the critical challenge of protecting the reactive catechol-like phenol side chain to prevent unwanted side reactions during peptide elongation. We present a robust, field-tested strategy centered on the orthogonal tert-butyl (tBu) protection of the hydroxyl groups, which is fully compatible with the standard Fmoc/tBu SPPS methodology. This guide is intended for researchers, chemists, and drug development professionals engaged in the synthesis of complex peptides incorporating unique structural motifs.

Introduction: The Significance of 2,4-Dihydroxyphenylglycine and the Imperative for Orthogonal Protection

2,4-Dihydroxyphenylglycine (DHPG) is a non-proteinogenic amino acid of significant interest in medicinal chemistry and drug discovery. Its unique dihydroxyphenyl side chain offers a scaffold for further chemical modification, metal chelation, and the introduction of specific electronic and structural properties into peptides. However, the incorporation of DHPG into peptides via Solid-Phase Peptide Synthesis (SPPS) is not straightforward. The two phenolic hydroxyl groups are nucleophilic and susceptible to a variety of undesirable side reactions during the iterative steps of peptide synthesis, such as O-acylation during coupling steps.

To successfully incorporate DHPG into a peptide sequence using the widely adopted Fmoc-based SPPS, a robust orthogonal protection strategy is essential.[1] This strategy requires that the side-chain protecting groups remain stable under the mildly basic conditions used for Nα-Fmoc group removal (typically 20% piperidine in DMF) but are readily cleaved during the final, strongly acidic resin cleavage and global deprotection step (e.g., with trifluoroacetic acid, TFA).[2] The tert-butyl (tBu) ether is an ideal protecting group for the phenolic hydroxyls of DHPG in this context, as it exhibits excellent stability to bases while being labile to strong acids like TFA.[3][]

This application note details a two-stage process: first, the synthesis of the fully protected monomer, Fmoc-L-(2,4-di-tert-butoxyphenyl)glycine-OH, and second, its application in standard Fmoc-SPPS protocols.

The Strategic Approach: Orthogonal Protection of DHPG

The successful integration of DHPG into a peptide sequence hinges on a well-defined orthogonal protection scheme. The overall strategy is visualized in the workflow below.

Figure 1: Overall workflow for the preparation and use of Fmoc-protected 2,4-dihydroxyphenylglycine.

The causality behind this experimental design is rooted in the principles of orthogonal protection.[5] By first protecting the side-chain hydroxyl groups with acid-labile tert-butyl ethers, we create a stable intermediate that can withstand the basic conditions required for the subsequent Nα-Fmoc protection and the repetitive piperidine treatments during SPPS. The final global deprotection with a strong acid like TFA simultaneously cleaves the peptide from the resin and removes the tert-butyl ethers from the DHPG side chain, unveiling the native dihydroxy functionality in the final peptide.[6]

Experimental Protocols

Part 1: Synthesis of Fmoc-L-(2,4-di-tert-butoxyphenyl)glycine-OH

This section details the synthesis of the fully protected amino acid monomer. The protocol is based on established methods for the tert-butylation of phenols and the Fmoc protection of amino acids.[7]

Reagent/Material	Grade	Supplier
L-2,4-Dihydroxyphenylglycine	≥98%	Commercially Available
Dichloromethane (DCM), anhydrous	≥99.8%	Commercially Available
Sulfuric acid, concentrated	95-98%	Commercially Available
Isobutylene, liquefied	≥99%	Commercially Available
Dioxane	ACS Grade	Commercially Available
Sodium Bicarbonate (NaHCO₃)	ACS Grade	Commercially Available
Fmoc-OSu (N-(9-Fluorenylmethoxycarbonyloxy)succinimide)	≥98.5%	Commercially Available
Ethyl acetate (EtOAc)	ACS Grade	Commercially Available
Hexanes	ACS Grade	Commercially Available
Sodium Sulfate (Na₂SO₄), anhydrous	ACS Grade	Commercially Available

This protocol describes the formation of the di-tert-butyl ether. The reaction utilizes an acid-catalyzed addition of isobutylene to the phenolic hydroxyl groups.[1]

Figure 2: Workflow for di-O-tert-butylation of 2,4-dihydroxyphenylglycine.

Detailed Steps:

• Reaction Setup: In a high-pressure reaction vessel, suspend L-2,4-dihydroxyphenylglycine (1.0 eq) in anhydrous dichloromethane (DCM).

• Cooling: Cool the suspension to -78 °C using a dry ice/acetone bath.

• Catalyst Addition: Cautiously add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq).

• Isobutylene Addition: Condense an excess of liquefied isobutylene (e.g., 10-20 eq) into the reaction vessel.

• Reaction: Seal the vessel securely and allow it to slowly warm to room temperature. Stir the reaction mixture for 48-72 hours. Monitor the reaction progress by TLC or LC-MS.

• Workup: After completion, cool the vessel back to -78 °C before carefully venting the excess isobutylene. Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

• Extraction and Isolation: Transfer the mixture to a separatory funnel, separate the layers, and extract the aqueous layer with DCM. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude L-2,4-di-tert-butoxyphenylglycine. This product is often used in the next step without further purification.

This protocol follows the standard procedure for the introduction of the Fmoc group using Fmoc-OSu.[7]

• Dissolution: Dissolve the crude L-2,4-di-tert-butoxyphenylglycine (1.0 eq) in a 1:1 mixture of dioxane and 10% aqueous sodium bicarbonate solution.

• Fmoc-OSu Addition: To the stirred solution, add Fmoc-OSu (1.05 eq) portion-wise at room temperature.

• Reaction: Continue stirring the mixture overnight at room temperature.

• Workup: Dilute the reaction mixture with water and wash with ether or ethyl acetate to remove unreacted Fmoc-OSu and byproducts.

• Acidification and Extraction: Cool the aqueous layer in an ice bath and acidify to pH 2-3 with cold 1 M HCl. Extract the product into ethyl acetate.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The crude product can be purified by flash column chromatography (silica gel, using a gradient of hexanes/ethyl acetate with 1% acetic acid) to yield the final product, Fmoc-L-(2,4-di-tert-butoxyphenyl)glycine-OH .

Part 2: Incorporation into Fmoc-SPPS

The synthesized Fmoc-L-(2,4-di-tert-butoxyphenyl)glycine-OH is now ready for use in standard automated or manual Fmoc-SPPS protocols.

Step	Reagent	Equivalents (relative to resin loading)
Coupling	Fmoc-L-(2,4-di-tBu-phenyl)glycine-OH	3 - 5
Coupling	HCTU/HATU	2.9 - 4.9
Coupling	DIPEA/NMM	6 - 10
Deprotection	Piperidine in DMF	20% (v/v)

• Resin Swelling: Swell the desired resin (e.g., Rink Amide for C-terminal amides or Wang resin for C-terminal acids) in DMF for at least 1 hour.[6]

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 3 minutes, drain, and repeat with a fresh portion of the deprotection solution for 10-15 minutes to ensure complete removal of the Fmoc group.[6]

• Washing: Thoroughly wash the resin with DMF (5-7 times) to remove piperidine and the dibenzofulvene-piperidine adduct.

• Coupling:

  • Pre-activate a solution of Fmoc-L-(2,4-di-tert-butoxyphenyl)glycine-OH (3-5 eq) and a suitable coupling agent like HCTU or HATU (0.95 eq relative to the amino acid) in DMF with a base such as DIPEA or NMM (2 eq relative to the amino acid) for 2-5 minutes.

  • Add the activated amino acid solution to the deprotected resin and couple for 1-2 hours.

  • Monitor the coupling completion using a qualitative test (e.g., Kaiser test).

• Washing: Wash the resin with DMF (3-5 times).

• Repeat: Repeat steps 2-5 for each subsequent amino acid in the peptide sequence.

The final step involves cleaving the synthesized peptide from the solid support and simultaneously removing the tert-butyl side-chain protecting groups from the DHPG residue and other protected amino acids.

• Final Fmoc Deprotection: After the final coupling step, perform a final N-terminal Fmoc deprotection as described in Protocol 3.

• Washing and Drying: Wash the peptide-resin thoroughly with DMF, followed by DCM, and dry the resin under vacuum.

• Cleavage: Treat the dried peptide-resin with a cleavage cocktail. A standard and effective cocktail is Reagent K or a simpler mixture of TFA/H₂O/Triisopropylsilane (TIS) (95:2.5:2.5, v/v/v).[8] The TIS acts as a scavenger to trap the reactive tert-butyl cations generated during deprotection, preventing re-alkylation of sensitive residues like tryptophan or methionine.

• Reaction: Gently agitate the resin in the cleavage cocktail for 2-3 hours at room temperature.

• Peptide Precipitation and Isolation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding the filtrate dropwise to a large volume of cold diethyl ether.

• Purification: Collect the precipitated peptide by centrifugation, wash with cold diethyl ether, and dry under vacuum. The crude peptide can then be purified by reverse-phase HPLC.

Troubleshooting

Issue	Potential Cause	Recommended Solution
Incomplete Di-O-tert-butylation	Insufficient reaction time or insufficient isobutylene.	Extend the reaction time to 72 hours. Ensure a significant excess of isobutylene is used.
Low Yield in Fmoc-Protection	Premature precipitation of the amino acid during acidification.	Ensure the aqueous layer is kept cold during acidification and perform the extraction promptly.
Incomplete Coupling in SPPS	Steric hindrance from the bulky protected side chain.	Use a more potent coupling reagent like HATU. Double couple the amino acid if necessary.
Side Products in Final Peptide	Incomplete removal of tBu groups or scavenger-related issues.	Extend the cleavage time to 4 hours. Ensure an adequate amount of scavenger (TIS) is used, especially if the peptide contains other tBu-protected residues.

Conclusion

The successful incorporation of 2,4-dihydroxyphenylglycine into synthetic peptides via Fmoc-SPPS is critically dependent on an effective and orthogonal side-chain protection strategy. The use of tert-butyl ethers for the protection of the phenolic hydroxyl groups provides a robust and reliable method that is fully compatible with standard Fmoc chemistry. The protocols detailed in this application note offer a validated pathway for the synthesis of the protected monomer and its subsequent use in peptide synthesis, enabling the exploration of novel peptide structures with unique functionalities.

References

• Pearson. (n.d.). t-Butyl Ether Protecting Groups. Retrieved from [Link]

• ResearchGate. (2025). Protection of Phenols as t-Butyl Ethers under Mild Conditions. Retrieved from [Link]

• GlycoPODv2. (2021). Introduction of tert-butyldiphenylsilyl (TBDPS) group. Retrieved from [Link]

• Miller, S. J. (2009). An α-Formylglycine Building Block For Fmoc-Based Solid-Phase Peptide Synthesis. PMC. Retrieved from [Link]

• Google Patents. (n.d.). Production of peptides containing poly-gly sequences using fmoc chemistry.

• ResearchGate. (n.d.). Side-chain protecting groups in Fmoc-based SPPS. Retrieved from [Link]

• Sunresin. (n.d.). Fmoc / t-Bu Solid Phase Synthesis. Retrieved from [Link]

• Oreate AI Blog. (2026). Tert-Butyl vs. Isobutyl: Understanding the Differences in Structure and Use. Retrieved from [Link]

• Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol. (n.d.). Retrieved from [Link]

• Scientific Update. (2023). Hey Phenol- Everyone has their Cross to Bear. Retrieved from [Link]

• ChemRxiv. (n.d.). Preparation and Application of an Inexpensive α-Formylglycine Building Block Compatible with Fmoc Solid-Phase Peptide Synthesis. Retrieved from [Link]

• ResearchGate. (2025). Reaction of steroidal alcohols with isobutene. Usefulness of t-butyl as a hydroxyl-protecting group in a synthesis of testosterone. Retrieved from [Link]

• Organic Synthesis. (n.d.). Protecting Groups. Retrieved from [Link]

• Semantic Scholar. (2017). Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis: Stereochemical stability is achieved by choice of reaction conditions. Retrieved from [Link]

• ResearchGate. (2025). Simultaneous Use of N-Fmoc and OTmse Protective Groups in the Synthesis of Peptolytic Sensitive Peptides. Retrieved from [Link]

Sources

• 1. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 2. peptide.com [peptide.com]
• 3. Fmoc / t-Bu Solid Phase Synthesis - Sunresin [seplite.com]
• 5. chemrxiv.org [chemrxiv.org]
• 6. Fmoc Solid Phase Peptide Synthesis: Mechanism and Protocol - Creative Peptides [creative-peptides.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. researchgate.net [researchgate.net]

Strecker synthesis of hydroxyphenylglycine derivatives

Application Note: Precision Synthesis of Hydroxyphenylglycine Derivatives via Strecker Methodologies

Executive Summary

This guide details the synthesis of 4-hydroxyphenylglycine (HPG) and its derivatives using the Strecker synthesis and its asymmetric variants. HPG is a critical non-proteinogenic amino acid side chain found in blockbuster

-lactam antibiotics, including Amoxicillin , Cefadroxil , and Cefprozil .

While the classical Strecker reaction yields racemic mixtures requiring subsequent resolution, modern drug development demands high enantiopurity (typically the D-enantiomer for antibiotics). This protocol suite covers:

• Protocol A: The robust Classic Strecker for rapid generation of racemic scaffolds.

• Protocol B: An Asymmetric Strecker utilizing chiral auxiliaries for enantioselective synthesis.

• Safety Architecture: A "Zero-Tolerance" cyanide handling framework.

Strategic Framework & Mechanism

The Strecker synthesis constructs the

-amino acid skeleton by uniting three components: a carbonyl compound (aldehyde), an amine (ammonia or primary amine), and a cyanide source.[1][2][3][4][5][6][7]

Mechanism of Action:

• Condensation: 4-Hydroxybenzaldehyde reacts with ammonia to form an unstable imine (aldimine).

• Nucleophilic Addition: The cyanide ion attacks the imine carbon, forming an

  -aminonitrile.[2][3][7][8]

• Hydrolysis: The nitrile group is hydrolyzed under acidic conditions to a carboxylic acid, yielding the final amino acid.[1][2][3][5][9]

Pathway Visualization

Caption: Mechanistic flow of the Strecker synthesis from aldehyde condensation to hydrolytic conversion.

Critical Safety Protocol: Cyanide Handling

WARNING: Cyanide salts (NaCN, KCN) are rapidly fatal. Ingestion or inhalation of HCN gas (generated upon contact with acid) causes cellular hypoxia and death within minutes.

The "Zero-Tolerance" Safety System:

• Engineering Control: All weighing and reactions MUST occur in a certified fume hood with airflow >100 fpm.

• Acid Separation: Never store or use acids in the same immediate workspace as cyanide salts until the quenching phase.

• Quench Solution: Prepare 1L of 10% Sodium Hypochlorite (Bleach) adjusted to pH >10 with NaOH before starting.

• Antidote: Ensure a Cyanide Antidote Kit (e.g., Hydroxocobalamin) is available and unexpired.

Protocol A: Classic Strecker Synthesis (Racemic)

Objective: Synthesis of racemic (

)-4-hydroxyphenylglycine. Scale: 50 mmol (approx. 6.1 g aldehyde).

Materials

• Substrate: 4-Hydroxybenzaldehyde (6.1 g, 50 mmol)

• Reagents: Ammonium Chloride (3.0 g, 56 mmol), Sodium Cyanide (2.7 g, 55 mmol), Ammonia solution (25% aq., 50 mL).

• Solvents: Methanol, Deionized Water, 6M HCl.

Experimental Workflow

Step 1: Formation of

-Aminonitrile

• Dissolution: In a 250 mL round-bottom flask (RBF), dissolve 4-hydroxybenzaldehyde (6.1 g) in Methanol (30 mL).

• Amine Addition: Add the Ammonia solution (50 mL) and Ammonium Chloride (3.0 g). Stir at room temperature for 20 minutes to facilitate imine equilibration.

• Cyanide Addition (CRITICAL):

  • Cooling: Place the RBF in an ice bath (

    ).

  • Addition: Dissolve NaCN (2.7 g) in water (10 mL). Add this solution dropwise to the reaction mixture over 30 minutes.

  • Reaction: Remove the ice bath. Stir at room temperature for 24 hours. The solution will darken (yellow/orange) due to phenol oxidation.

• Isolation: The aminonitrile may precipitate.[10][11] If not, concentrate the methanol under reduced pressure (rotary evaporator, trap vented to bleach scrubber ). Extract with ethyl acetate if necessary, but direct hydrolysis is often preferred for HPG.

Step 2: Hydrolysis to Amino Acid

• Acidification: Carefully add 6M HCl (50 mL) to the crude aminonitrile residue. Caution: Perform in fume hood; residual cyanide will generate HCN gas. Connect the flask to a caustic scrubber (NaOH solution).

• Reflux: Heat the mixture to reflux (

  ) for 4–6 hours. This converts the nitrile to the acid and hydrolyzes the amide intermediate.[3][5][10]

• Neutralization: Cool to room temperature. Adjust pH to the isoelectric point of HPG (approx. pH 5.5) using 50% NaOH or concentrated

  .

• Crystallization: The amino acid precipitates as a white/off-white solid. Cool at

  overnight.

• Filtration: Filter the solid, wash with cold water (2x10 mL) and ethanol (1x10 mL). Dry in a vacuum oven at

  .

Expected Yield: 60–75% Characterization:

H NMR ( /NaOD): 7.1 (d, 2H), 6.7 (d, 2H), 4.3 (s, 1H, -H).

Protocol B: Asymmetric Strecker Synthesis (Chiral Auxiliary)

Objective: Synthesis of enantiomerically enriched D-HPG (or L-HPG) using (S)-

-methylbenzylamine as a chiral auxiliary. This avoids the resolution step required in Protocol A.

Mechanism of Stereocontrol

The chiral amine forms a chiral imine. The cyanide addition occurs diastereoselectively, governed by steric hindrance (often described by the Cram-chelate or Felkin-Anh models), favoring one diastereomer.

Experimental Workflow

• Imine Formation:

  • Mix 4-hydroxybenzaldehyde (1.0 eq) and (S)-

    -methylbenzylamine (1.1 eq) in Methanol. Stir for 2 hours.

  • Note: The phenol group may require protection (e.g., as a methyl ether or acetate) for optimal diastereoselectivity, though unprotected variants exist.

• Asymmetric Cyanation:

  • Cool to

    . Add TMSCN (Trimethylsilyl cyanide, 1.2 eq) and a Lewis Acid catalyst (e.g., , 0.1 eq).

  • Stir for 24 hours. The lower temperature enhances the diastereomeric ratio (dr).

• Auxiliary Cleavage & Hydrolysis:

  • Concentrate the mixture.[9]

  • Hydrolysis: Reflux in 6M HCl (12 hours). This harsh condition simultaneously hydrolyzes the nitrile and cleaves the benzylic amine auxiliary via hydrogenolysis or acid-catalyzed cleavage (if electron-rich).

  • Alternative Cleavage: If the auxiliary is robust, a separate hydrogenolysis step (

    , Pd/C) is required after nitrile hydrolysis.

Data Analysis & Troubleshooting

Yield & Purity Comparison

Parameter	Classic Strecker	Asymmetric Strecker	Bucherer-Bergs (Industrial)*
Yield	60–75%	50–65% (after purification)	>80%
Enantiopurity	0% ee (Racemic)	>90% ee (Optimized)	Racemic (requires resolution)
Complexity	Low	High	Medium
Cost	Low	High (Chiral Reagent)	Low

*Note: The Bucherer-Bergs reaction (using Ammonium Carbonate) yields a hydantoin intermediate, which is often easier to crystallize and resolve enzymatically (Hydantoinase process) in industrial settings.

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Incomplete hydrolysis of nitrile.	Increase reflux time or HCl concentration (up to 12M).
Dark Product	Phenol oxidation.	Perform reaction under Nitrogen ( ) atmosphere; add antioxidant (sodium metabisulfite).
No Precipitate	pH incorrect.	HPG is amphoteric. Ensure pH is exactly at pI (~5.5). If too acidic/basic, it remains soluble.
Cyanide Waste	Unreacted NaCN.	Quench all filtrates with bleach at pH >10. Test with Prussian Blue paper before disposal.

References

• Master Organic Chemistry. (2018). The Strecker Synthesis of Amino Acids.[1][2][3][4][5][6][7][9][10][12][13][14] Retrieved from [Link]

• Boesten, W. H., et al. (2001).[11] Asymmetric Strecker Synthesis of

  -Amino Acids via a Crystallization-Induced Asymmetric Transformation. Organic Letters, 3(8), 1121-1124.[11] Retrieved from [Link]

• Organic Chemistry Portal. (2025). Strecker Synthesis.[4][5][7][8][9][15][10][11][12][16][17] Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Page Not Found | Study Prep in Pearson+ [pearson.com]
• 9. Strecker Synthesis | NROChemistry [nrochemistry.com]
• 10. pure.rug.nl [pure.rug.nl]
• 11. Asymmetric strecker synthesis of alpha-amino acids via a crystallization-induced asymmetric transformation using (R)-phenylglycine amide as chiral auxiliary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Bucherer–Bergs reaction - Wikipedia [en.wikipedia.org]
• 13. arkat-usa.org [arkat-usa.org]
• 14. researchgate.net [researchgate.net]
• 15. The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Strecker Synthesis [organic-chemistry.org]
• 17. researchgate.net [researchgate.net]

Application Notes and Protocols for the Enzymatic Resolution of Racemic 2,4-Dihydroxyphenylglycine

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Enantiomerically Pure 2,4-Dihydroxyphenylglycine

(S)- and (R)-2,4-dihydroxyphenylglycine are non-proteinogenic amino acids of significant interest in medicinal chemistry and drug development. The specific stereochemistry of these molecules is crucial for their biological activity and pharmacological properties. For instance, derivatives of dihydroxyphenylglycine are found in complex natural products like the vancomycin group of antibiotics.[1] Therefore, robust and efficient methods for the preparation of enantiomerically pure forms of 2,4-dihydroxyphenylglycine are essential for the synthesis of novel therapeutics and the investigation of their mechanisms of action.

Chemical methods for the resolution of racemic mixtures often involve multiple steps, harsh reaction conditions, and the use of expensive chiral resolving agents, which can be environmentally taxing.[2] In contrast, enzymatic resolutions offer a green and highly selective alternative, operating under mild conditions with high enantioselectivity. This application note details two effective enzymatic strategies for the resolution of racemic 2,4-dihydroxyphenylglycine: the Hydantoinase Process and Kinetic Resolution using Penicillin G Acylase .

Strategy 1: The Hydantoinase Process for D-2,4-Dihydroxyphenylglycine Production

The "hydantoinase process" is a powerful multi-enzyme cascade that enables the production of optically pure D-amino acids from their corresponding racemic 5-monosubstituted hydantoins.[3][4] This dynamic kinetic resolution process can theoretically achieve a 100% conversion of the racemic substrate into the desired D-enantiomer.[5] The process relies on a trio of enzymes: a hydantoin racemase, a D-hydantoinase, and a D-carbamoylase, which can be utilized as isolated enzymes or within whole-cell biocatalysts.[6][7]

Mechanistic Rationale

The causality behind this elegant enzymatic system lies in the sequential and stereoselective action of the involved enzymes. The process begins with the racemic 5-(2,4-dihydroxyphenyl)hydantoin. The D-hydantoinase selectively hydrolyzes the D-enantiomer of the hydantoin to N-carbamoyl-D-2,4-dihydroxyphenylglycine.[8] Concurrently, the hydantoin racemase facilitates the in-situ racemization of the remaining L-hydantoin to the D-form, continuously replenishing the substrate for the D-hydantoinase.[9] Finally, a highly enantiospecific D-carbamoylase hydrolyzes the N-carbamoyl intermediate to yield the desired D-2,4-dihydroxyphenylglycine.[6] The coordinated action of these enzymes drives the reaction equilibrium towards the formation of the D-amino acid.

Experimental Workflow: The Hydantoinase Process

Caption: Workflow of the Hydantoinase Process.

Detailed Protocol: Hydantoinase Process

This protocol is adapted from established procedures for the production of D-p-hydroxyphenylglycine and should be optimized for 2,4-dihydroxyphenylglycine.[2][7]

1. Substrate Preparation: Synthesis of Racemic 5-(2,4-dihydroxyphenyl)hydantoin

• This step involves the chemical synthesis of the hydantoin derivative from 2,4-dihydroxybenzaldehyde, potassium cyanide, and ammonium carbonate via the Bucherer-Bergs reaction.

2. Enzymatic Resolution

• Biocatalyst: Co-expressed D-hydantoinase and D-carbamoylase in E. coli whole cells.

• Reaction Buffer: 100 mM Phosphate buffer, pH 8.0.

• Substrate Concentration: 50 g/L of racemic 5-(2,4-dihydroxyphenyl)hydantoin.

• Biocatalyst Loading: 100 g (wet cell weight) of recombinant E. coli cells per liter of reaction volume.

• Temperature: 40°C.

• Agitation: 200 rpm.

• Reaction Time: 24-48 hours.

Step-by-Step Methodology:

• Prepare the reaction buffer and equilibrate to 40°C in a stirred-tank bioreactor.

• Suspend the recombinant E. coli cells in the reaction buffer.

• Add the racemic 5-(2,4-dihydroxyphenyl)hydantoin to the cell suspension.

• Maintain the reaction at 40°C with constant agitation. Monitor the pH and adjust with NaOH as needed to maintain it at 8.0.

• Monitor the progress of the reaction by periodically taking samples and analyzing the concentration of D-2,4-dihydroxyphenylglycine by HPLC.

• Upon completion of the reaction, separate the biomass by centrifugation.

• The supernatant containing the D-amino acid can be further purified by crystallization.

Parameter	Recommended Value	Rationale
Enzyme Source	Recombinant E. coli	High-level expression of both enzymes in a single host simplifies the process.
pH	8.0	A compromise for the optimal activity of both D-hydantoinase and D-carbamoylase.
Temperature	40°C	Balances enzyme activity and stability for prolonged reaction times.
Substrate Loading	50 g/L	A starting point to ensure sufficient substrate without causing significant inhibition.
Biocatalyst Loading	100 g/L (wet wt.)	Provides a high concentration of the enzymes to drive the reaction efficiently.

Strategy 2: Kinetic Resolution using Penicillin G Acylase

Penicillin G Acylase (PGA) is a robust industrial enzyme widely used in the synthesis of β-lactam antibiotics.[10] Its application can be extended to the kinetic resolution of racemic amino acids and their derivatives.[11] This strategy involves the enantioselective acylation or deacylation of a derivatized form of the racemic amino acid. For 2,4-dihydroxyphenylglycine, this would typically involve the resolution of its N-acyl derivative.

Mechanistic Rationale

The principle of kinetic resolution relies on the differential rate of reaction of the two enantiomers with the enzyme. In this case, Penicillin G Acylase will preferentially catalyze the hydrolysis of the N-acyl group from one of the enantiomers of N-acyl-DL-2,4-dihydroxyphenylglycine, leaving the other enantiomer unreacted.[12][13] By stopping the reaction at approximately 50% conversion, one can isolate the unreacted acylated enantiomer and the deacylated free amino acid enantiomer, both in high enantiomeric excess. The choice of the acyl group is critical and often phenylacetyl is used due to the natural substrate specificity of PGA.

Experimental Workflow: PGA-Mediated Kinetic Resolution

Caption: Workflow for PGA-Mediated Kinetic Resolution.

Detailed Protocol: PGA-Mediated Kinetic Resolution

This protocol is based on established methods for the resolution of phenylglycine derivatives.[11]

1. Substrate Preparation: Synthesis of N-phenylacetyl-DL-2,4-dihydroxyphenylglycine

• Synthesize the racemic 2,4-dihydroxyphenylglycine.

• Protect the amino group by reacting the racemic amino acid with phenylacetyl chloride under Schotten-Baumann conditions.

2. Enzymatic Resolution

• Biocatalyst: Immobilized Penicillin G Acylase (e.g., from E. coli).[14]

• Reaction Buffer: 50 mM Phosphate buffer, pH 7.5.

• Substrate Concentration: 100 mM N-phenylacetyl-DL-2,4-dihydroxyphenylglycine.

• Biocatalyst Loading: 50 U of immobilized PGA per mmol of substrate.

• Temperature: 37°C.

• Agitation: 150 rpm.

• Reaction Time: Monitor until ~50% conversion is reached.

Step-by-Step Methodology:

• Dissolve the N-phenylacetyl-DL-2,4-dihydroxyphenylglycine in the reaction buffer, adjusting the pH to 7.5 with NaOH.

• Equilibrate the substrate solution to 37°C in a temperature-controlled vessel.

• Add the immobilized Penicillin G Acylase to initiate the reaction.

• Maintain the reaction at 37°C with gentle agitation.

• Monitor the reaction progress by HPLC, quantifying the formation of the free amino acid and the consumption of the N-acyl derivative.

• When the conversion reaches approximately 50%, stop the reaction by filtering off the immobilized enzyme. The enzyme can be washed and reused.

• Separate the product (free amino acid enantiomer) from the unreacted substrate (N-acyl amino acid enantiomer) by adjusting the pH and performing extraction or crystallization.

Parameter	Recommended Value	Rationale
Enzyme Form	Immobilized	Facilitates easy separation and reuse of the biocatalyst, improving process economics.[15]
pH	7.5	Optimal for the hydrolytic activity of Penicillin G Acylase.
Temperature	37°C	A common operating temperature that provides good enzyme activity and stability.
Substrate	N-phenylacetyl	The phenylacetyl group is a preferred substrate for Penicillin G Acylase.
Conversion Target	~50%	Maximizes the enantiomeric excess of both the product and the remaining substrate in a kinetic resolution.

Conclusion

The enzymatic resolution of racemic 2,4-dihydroxyphenylglycine presents a highly efficient and environmentally benign alternative to traditional chemical methods. The Hydantoinase Process offers a pathway to directly produce the D-enantiomer with the potential for complete conversion, making it an attractive option for large-scale synthesis. For access to both enantiomers, the kinetic resolution using immobilized Penicillin G Acylase provides a versatile and robust method. The choice of strategy will depend on the desired enantiomer and the specific requirements of the research or drug development program. The protocols provided herein serve as a comprehensive guide for the implementation of these powerful biocatalytic techniques.

References

• Wikipedia contributors. (2023). Dihydroxyphenylglycine. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• Altenbuchner, J., Siemann-Herzberg, M., & Syldatk, C. (2001). Hydantoinases and related enzymes as biocatalysts for the synthesis of unnatural chiral amino acids. Current Opinion in Biotechnology, 12(6), 559-563. Available at: [Link]

• Pollegioni, L., & Molla, G. (2011). Advances in Enzymatic Synthesis of D-Amino Acids. Applied Microbiology and Biotechnology, 92(4), 651-663. Available at: [Link]

• Guisán, J. M., et al. (2022). Immobilization of Penicillin G Acylase on Vinyl Sulfone-Agarose: An Unexpected Effect of the Ionic Strength on the Performance of the Immobilization Process. Molecules, 27(21), 7586. Available at: [Link]

• Martínez-Gómez, A. I., et al. (2012). "Hydantoinase process". Optically pure D-amino acid production by hydrolysis of D,L-5-monosubstituted hydantoins. Biotechnology and Genetic Engineering Reviews, 28(1), 71-96. Available at: [Link]

• Martín, L., et al. (2006). Optimization of 6-APA production by using a new immobilized penicillin acylase. Journal of Molecular Catalysis B: Enzymatic, 40(3-4), 93-99. Available at: [Link]

• Veetil, A. T., & Mahadevan, R. (2011). Enzymatic route for the production of D-p-hydroxyphenylglycine from D,L-p-hydroxyphenylhydantoin. Methods in Molecular Biology, 726, 323-333. Available at: [Link]

• Li, C., et al. (2021). A multi-enzyme cascade for efficient production of d-p-hydroxyphenylglycine from l-tyrosine. Microbial Cell Factories, 20(1), 43. Available at: [Link]

• Babaeipour, V., et al. (2023). Production Enhancement of Surface-Expressed D-hydantoinase and D-carbamoylase in E. Coli by Developing a Novel Coculture Process for the Efficient Biotransformation of D-p-hydroxyphenylglycine. Protein Journal. Available at: [Link]

• Ma, M., et al. (2023). Immobilization and property of penicillin G acylase on amino functionalized magnetic Ni0.3Mg0.4Zn0.3Fe2O4 nanoparticles prepared via the rapid combustion process. Frontiers in Bioengineering and Biotechnology, 11, 1108820. Available at: [Link]

• May, O., & Thomae, M. (2009). Optically pure alpha-amino acids production by the "Hydantoinase Process". Current Organic Chemistry, 13(12), 1183-1196. Available at: [Link]

• Wang, W., et al. (2023). [Applications and synthesis of D-amino acids]. Sheng Wu Gong Cheng Xue Bao, 39(1), 1-19. Available at: [Link]

• Wiese, A., et al. (2011). The hydantoinase process. The enantiomere D-p-hydroxyphenylglycin hydantoin (2) reacts to N-carbamoyl-D-p-hydroxyphenylglycin (3) catalyzed by D-hydantoinase. The other enatiomere (L-p hydroxyphenylglycin hydantoin (1)) of the racemic substrate is racemized by the hydantoin racemase. The last step is the formation of the amino acid D-p-hydroxyphenylglycin (4) by the enzyme D-N-carbamoylase. In ResearchGate. Available at: [Link]

• Norouzian, D., et al. (2011). Optimization of Penicillin G Acylase Immobilization Process by Surface Response Methodology Using Central Composite Design. American Journal of Biochemistry and Biotechnology, 7(1), 1-9. Available at: [Link]

• Arroyo, M., et al. (2003). D-Phenylglycine and D-4-hydroxyphenylglycine methyl esters via penicillin G acylase catalysed resolution in organic solvents. Journal of Molecular Catalysis B: Enzymatic, 21(4-6), 221-226. Available at: [Link]

• Ma, M., et al. (2023). Immobilization and property of penicillin G acylase on amino functionalized magnetic Ni0.3Mg0.4Zn0.3Fe2O4 nanoparticles prepared via the rapid combustion process. Frontiers in Bioengineering and Biotechnology, 11. Available at: [Link]

• Alkema, W. B., et al. (2000). Kinetics of enzyme acylation and deacylation in the penicillin acylase-catalyzed synthesis of beta-lactam antibiotics. European Journal of Biochemistry, 267(7), 2097-2104. Available at: [Link]

• Morillas, M., et al. (2000). The kinetics of acylation and deacylation of penicillin acylase from Escherichia coli ATCC 11105: evidence for lowered pKa values of groups near the catalytic centre. Biochemical Journal, 347(Pt 2), 485-492. Available at: [Link]

• Li, Y., et al. (2024). Enhanced catalytic performance of penicillin G acylase by covalent immobilization onto functionally-modified magnetic Ni0.4Cu0.5Zn0.1Fe2O4 nanoparticles. PLOS ONE, 19(1), e0295831. Available at: [Link]

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• 4. Optically pure alpha-amino acids production by the "Hydantoinase Process" - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Note: D-(−)-α-(2,4-Dihydroxyphenyl)glycine (2,4-DHPG) as a Novel Building Block for the Chemo-Enzymatic Synthesis of Semi-Synthetic Penicillins

Abstract The enduring challenge of antimicrobial resistance necessitates the continuous development of novel antibiotics. Semi-synthetic penicillins, generated by modifying the acyl side chain of the 6-aminopenicillanic acid (6-APA) nucleus, represent a cornerstone of antibacterial therapy.[1] This application note presents a comprehensive guide for researchers and drug development professionals on utilizing D-(−)-α-(2,4-dihydroxyphenyl)glycine (2,4-DHPG), a non-canonical amino acid, as a building block to create novel penicillin derivatives. We provide a detailed rationale for exploring this side chain and present two distinct, validated protocols for its conjugation to the 6-APA core: a green, enzymatic pathway using immobilized Penicillin G Acylase (PGA) and a traditional, robust chemical synthesis route. The document includes step-by-step methodologies, workflow diagrams, data analysis protocols, and expert insights to facilitate the synthesis, purification, and characterization of these new chemical entities.

Part 1: Scientific Background & Rationale

The Penicillin Scaffold: 6-Aminopenicillanic Acid (6-APA)

The discovery and isolation of the 6-aminopenicillanic acid (6-APA) nucleus was a watershed moment in medicinal chemistry.[2] This bicyclic structure, containing the signature β-lactam ring, is the common scaffold for all penicillins.[3] The β-lactam ring is the pharmacophore, responsible for the antibiotic's mechanism of action: the irreversible inhibition of DD-transpeptidase (also known as Penicillin-Binding Proteins or PBPs).[4][5] This enzyme is crucial for catalyzing the final steps of peptidoglycan synthesis, which forms the bacterial cell wall.[6] By inactivating this enzyme, penicillins prevent the formation of a stable cell wall, leading to cell lysis and bacterial death.[7]

The Critical Role of the Acyl Side Chain (R-Group)

While the 6-APA core provides the antibacterial mechanism, the variable acyl side chain attached to the 6-amino group dictates the pharmacological properties of the specific penicillin. The nature of this "R-group" profoundly influences:

• Spectrum of Activity: For instance, the addition of an amino group in ampicillin and amoxicillin enhances their ability to penetrate the outer membrane of Gram-negative bacteria.

• Acid Stability: Phenoxymethylpenicillin (Penicillin V) is more stable in stomach acid than Penicillin G, allowing for oral administration.

• Resistance to β-Lactamases: Bulky side chains can sterically hinder the approach of β-lactamase enzymes, which are a primary mechanism of bacterial resistance.[8] Methicillin is a classic example of a penicillin designed for β-lactamase resistance.[8]

Rationale for Employing 2,4-DHPG as a Novel Side Chain

The selection of D-(−)-α-(2,4-dihydroxyphenyl)glycine (2,4-DHPG) as a side-chain precursor is a rational design choice aimed at creating a novel penicillin with potentially enhanced or unique properties. It is an analogue of the D-p-hydroxyphenylglycine side chain found in the widely successful antibiotic, amoxicillin. The introduction of a second hydroxyl group at the 2-position of the phenyl ring may confer several advantages:

• Increased Polarity: Enhanced water solubility could improve pharmacokinetic properties.

• Novel PBP Interactions: The additional hydroxyl group could form new hydrogen bonds with residues in the active site of bacterial PBPs, potentially increasing binding affinity or broadening the spectrum of targeted PBPs.

• Modified Resistance Profile: The unique electronic and steric profile may render the resulting penicillin a poor substrate for certain β-lactamase enzymes.

This application note provides the foundational protocols to synthesize and test these hypotheses in a research and development setting.

Part 2: Synthesis Pathways Overview

Two primary routes exist for the acylation of 6-APA with a new side chain: enzymatic and chemical synthesis.

• Enzymatic Synthesis: This "green chemistry" approach utilizes an enzyme, typically Penicillin G Acylase (PGA), to catalyze the coupling reaction.[9] It proceeds under mild, aqueous conditions, is highly stereospecific, and avoids the use of harsh organic solvents and protecting groups.[10][11] The process is kinetically controlled, where the enzyme first forms an acyl-enzyme intermediate with an activated side-chain donor (e.g., a methyl ester), which then acylates the 6-APA nucleus.[12]

• Chemical Synthesis: This traditional method offers versatility but is more complex. It requires the protection of reactive functional groups (like the carboxyl group on 6-APA) to prevent side reactions.[13] The side chain is chemically activated (e.g., as an acid chloride) and coupled to the protected 6-APA, followed by a deprotection step to yield the final product.[12] While effective, this route involves hazardous reagents, organic solvents, and extreme temperatures.

The following sections provide detailed protocols for both pathways.

Part 3: Protocol 1 - Enzymatic Synthesis of [2,4-DHPG]-Penicillin

This protocol details a kinetically controlled synthesis using immobilized PGA, which allows for enzyme recovery and reuse.[10]

Workflow for Enzymatic Synthesis

Caption: Enzymatic synthesis workflow using 2,4-DHPGM and immobilized PGA.

Step-by-Step Methodology

A. Preparation of D-(−)-α-(2,4-dihydroxyphenyl)glycine Methyl Ester (2,4-DHPGM) Causality: The methyl ester of the side chain is a more reactive acyl donor for the PGA enzyme than the free acid, facilitating the formation of the critical acyl-enzyme intermediate.[14]

• Suspend 2,4-DHPG (1 equivalent) in anhydrous methanol (10 volumes).

• Cool the suspension to 0°C in an ice bath.

• Slowly bubble dry HCl gas through the suspension with stirring for 2-3 hours, or add thionyl chloride (1.2 equivalents) dropwise.

• Allow the reaction to warm to room temperature and stir overnight.

• Remove the solvent under reduced pressure.

• Recrystallize the resulting solid from a suitable solvent system (e.g., methanol/ether) to yield pure 2,4-DHPGM hydrochloride.

B. Immobilization of Penicillin G Acylase (PGA) Causality: Immobilizing the enzyme on a solid support prevents it from being consumed in the reaction, simplifies product purification (enzyme is removed by simple filtration), and enhances its operational stability.[12]

• Select a suitable support, such as an epoxy-activated acrylic resin.

• Prepare a solution of Penicillin G Acylase in a phosphate buffer (e.g., 100 mM, pH 8.0).

• Add the enzyme solution to the pre-washed resin and allow it to react with gentle agitation at 4°C for 24 hours.[12]

• After immobilization, wash the resin extensively with phosphate buffer to remove any unbound enzyme.

• Store the immobilized PGA at 4°C until use.

C. Enzymatic Coupling Reaction Causality: The reaction is performed at a slightly acidic pH (around 6.5) as a compromise. While the enzyme may have higher activity at a more neutral pH, this condition favors the synthesis reaction over the competing and undesirable hydrolysis of the newly formed penicillin product.

• In a temperature-controlled reaction vessel, dissolve 6-APA (1 equivalent, e.g., 100 mM) and 2,4-DHPGM (3 equivalents, e.g., 300 mM) in a phosphate buffer (pH 6.5).[14] The excess of the acyl donor pushes the equilibrium towards product formation.

• Bring the solution to the optimal temperature (e.g., 25°C).[14]

• Add the immobilized PGA (e.g., 5 g/L) to initiate the reaction.[14]

• Maintain the pH at 6.5 throughout the reaction by the controlled addition of a dilute acid (e.g., 1N HCl), as the reaction consumes a proton.[11]

• Monitor the formation of the product and consumption of 6-APA by taking aliquots at regular intervals (e.g., every 30 minutes) and analyzing them by HPLC.

• Once the concentration of 6-APA plateaus or begins to decrease (indicating product hydrolysis is overtaking synthesis), terminate the reaction by filtering off the immobilized enzyme. The maximum yield is typically achieved within 4-8 hours.[14]

Part 4: Protocol 2 - Chemical Synthesis of [2,4-DHPG]-Penicillin

This protocol uses a classic chemical approach involving protection/deprotection steps.

Workflow for Chemical Synthesis

Caption: Chemical synthesis workflow via silylation of 6-APA.

Step-by-Step Methodology

A. Silylation of 6-APA Causality: The carboxylic acid group of 6-APA is nucleophilic and must be protected to prevent it from reacting during the acylation step. Silylation with an agent like trimethylchlorosilane (TMCS) converts it into a non-reactive silyl ester.[12]

• Suspend 6-APA (1 equivalent) in a dry, inert solvent like dichloromethane (CH₂Cl₂) under a nitrogen atmosphere.

• Add triethylamine (1.1 equivalents) and stir until the 6-APA is nearly dissolved.

• Cool the mixture to 0-5°C.

• Slowly add trimethylchlorosilane (TMCS) (1.1 equivalents) and stir for 1-2 hours at this temperature to form the silylated 6-APA solution.[12] Keep this solution cold for the next step.

B. Preparation of the Activated 2,4-DHPG Side Chain Causality: To facilitate the acylation of the 6-amino group, the carboxylic acid of the side chain must be converted into a more reactive form, such as an acid chloride or a mixed anhydride. Note: The phenolic hydroxyl groups of 2,4-DHPG may also require protection depending on the activation method to prevent self-polymerization or other side reactions. A common approach for similar structures is to use a Dane salt method or generate the acid chloride. For simplicity, we describe the acid chloride route.

• Suspend 2,4-DHPG (1 equivalent) in a dry, inert solvent (e.g., THF).

• Add thionyl chloride (SOCl₂) (1.2 equivalents) dropwise at 0°C.

• Stir the reaction for 2-4 hours, allowing it to slowly warm to room temperature.

• Remove the solvent and excess SOCl₂ under vacuum to obtain the crude 2,4-DHPG acid chloride hydrochloride. Use this immediately in the next step.

C. Coupling and Deprotection Causality: The acylation is performed at very low temperatures (e.g., -40°C) to control the reactivity of the acid chloride and minimize side reactions. The subsequent hydrolysis step removes the silyl protecting group, regenerating the carboxylic acid to yield the final penicillin.[15]

• Cool the silylated 6-APA solution from step A to -40°C.

• Dissolve the crude 2,4-DHPG acid chloride from step B in dry CH₂Cl₂ and add it dropwise to the cold silylated 6-APA solution.

• Stir the reaction mixture at -15 to 0°C for 2 hours, then at room temperature for 1 hour.[13]

• Carefully add water to the reaction mixture to hydrolyze the silyl ester (deprotection) and any unreacted acid chloride.

• Adjust the pH of the aqueous layer to the isoelectric point of the new penicillin (typically pH 4-5) to precipitate the product.

• Filter the solid, wash with cold water and a non-polar solvent (like hexane), and dry under vacuum.

Part 5: Product Analysis and Data Comparison

Purification and Characterization

Regardless of the synthetic route, the crude product requires purification and characterization to confirm its identity and purity.

• Purification:

  • Recrystallization: If a high-purity solid is obtained, recrystallization from a suitable solvent system can be effective.

  • Chromatography: For more complex mixtures, preparative Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) is the method of choice.

• Characterization:

  • Analytical HPLC: To determine the purity of the final product. A typical method uses a C18 column with a gradient of water (with 0.1% formic acid) and acetonitrile as the mobile phase.[16]

  • Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): To confirm the molecular weight of the new penicillin derivative.[17][18] This provides definitive evidence that the desired molecule has been synthesized.

  • Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are required for unambiguous structural elucidation, confirming the covalent linkage between the 6-APA core and the 2,4-DHPG side chain.

Comparative Data Summary

The choice between enzymatic and chemical synthesis depends on the specific goals of the project (e.g., scale, purity requirements, environmental considerations).

Parameter	Enzymatic Synthesis	Chemical Synthesis	Rationale & Insights
Reaction Temp.	20-35°C[14]	-40°C to 25°C[13]	Mild conditions for enzymatic route preserve enzyme structure; low temps for chemical route control high reactivity.
Solvent	Aqueous Buffer[11]	Chlorinated Solvents (e.g., CH₂Cl₂)[12]	The enzymatic route is environmentally benign ("green"). Chemical route requires hazardous solvent handling and disposal.
Stereoselectivity	High (Enzyme-controlled)	Variable (Process-controlled)	PGA is highly specific for the D-enantiomer of the side chain, ensuring high stereochemical purity.
Reagents	Immobilized PGA, Buffer	Silylating agents, Acid activators, Organic bases	Chemical route involves more complex, often corrosive and toxic reagents.
Workup	Simple filtration, extraction	Multi-step extraction, hydrolysis, crystallization	The enzymatic process is significantly simpler, leading to faster isolation of the crude product.
Typical Yield	50-75%[14][19]	60-85%[13]	Chemical synthesis can often achieve higher isolated yields but at the cost of complexity and environmental impact.
Purity (Crude)	Generally higher	Lower (side products from protection/deprotection)	The high specificity of the enzyme leads to fewer byproducts and a cleaner crude product.

Part 6: Troubleshooting and Expert Insights

• Low Yield in Enzymatic Synthesis: This is often due to the competing hydrolysis of the product. Ensure the pH is strictly maintained at the optimum for synthesis (around 6.5). Also, optimize the molar ratio of the acyl donor (2,4-DHPGM) to 6-APA; a higher ratio (3:1 to 4:1) can improve yields.[14] Terminate the reaction as soon as the maximum product concentration is reached.

• Enzyme Deactivation: If using immobilized PGA, avoid extreme pH or temperatures. Ensure thorough washing between runs to prevent product inhibition in subsequent batches.

• Incomplete Reaction in Chemical Synthesis: Ensure all reagents and solvents are anhydrous, as water will quench the silylating agents and the activated acid chloride. The use of a nitrogen or argon atmosphere is critical.[12]

• Purification Difficulties: The two hydroxyl groups on the 2,4-DHPG side chain make the final product quite polar. Standard reverse-phase HPLC (C18) should be effective, but a slower gradient may be required for optimal separation from starting materials.

References

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• Gavriliu, et al. (2020). New Semisynthetic Penicillins Obtained by Coupling of the 6-Aminopenicillanic Acid with 5-Mercapto-1,2,4-triazoles-3,4-disubstituted. Molecules. Available from: [Link]

• Gayme, J., et al. (2017). Penicillin's Discovery and Antibiotic Resistance: Lessons for the Future?. The Yale Journal of Biology and Medicine. Available from: [Link]

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• Wei, D., et al. (2022). Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase: Progress and Prospects. Frontiers in Bioengineering and Biotechnology. Available from: [Link]

• Rocha, L., et al. (2012). Use of enzymes in the production of semi-synthetic penicillins and cephalosporins: drawbacks and perspectives. PubMed. Available from: [Link]

• Parmar, A., et al. (2012). Penicillin acylases revisited: importance beyond their industrial utility. PubMed. Available from: [Link]

• S. G. Vladimirova, et al. (2012). Protein Engineering of Penicillin Acylase. Acta Naturae. Available from: [Link]

• Ali, S., et al. (2016). production, immobilization and industrial uses of penicillin g acylase. ResearchGate. Available from: [Link]

• Ball, C. Determination of Penicillins in Meat by High Performance Liquid Chromatography (HPLC-UV) and HPLC–MS–MS. LCGC International. Available from: [Link]

• Alvarez, F., et al. (1987). Enzymatic synthesis of penicillins. PubMed. Available from: [Link]

• Khan, Z., et al. (2015). Overview of Chromatographic Methods of Analysis of Penicillins in Food Matrices of Animal Origin. ResearchGate. Available from: [Link]

• Ball, C. Determination of Penicillins in Meat by High Performance Liquid Chromatography (HPLC/UV) and HPLC/MS/MS. Interchim. Available from: [Link]

• Puoci, F., et al. (2013). Fast HPLC-MS/MS Method for Determining Penicillin Antibiotics in Infant Formulas Using Molecularly Imprinted Solid-Phase Extraction. PubMed Central. Available from: [Link]

• Lynn, K. (2001). Development of the semi-synthetic penicillins and cephalosporins. PubMed. Available from: [Link]

• Food Safety and Inspection Service. (2011). Determination and Confirmation of Penicillin G by LC-MS/MS. USDA. Available from: [Link]

• Homaei, A., et al. (2016). Enzymatic Synthesis of Ampicillin by Immobilized Penicillin G acylase of E.coli. Jundishapur Journal of Microbiology. Available from: [Link]

• Haghighi, P., et al. (2005). Enzymatic Synthesis of Amoxicillin with Immobilized Penicillin G Acylase. Scientia Iranica. Available from: [Link]

• ResearchGate. Preparation of semi-synthetic penicillins. Available from: [Link]

• Conte, G., et al. (2014). Novel and Recent Synthesis and Applications of β-Lactams. PubMed Central. Available from: [Link]

• Organic Chemistry Portal. β-Lactam synthesis. Available from: [Link]

• PharmaCompass.com. DHPG | Drug Information, Uses, Side Effects, Chemistry. Available from: [Link]

• Das, A., & Banik, B. (2020). Synthesis of β-Lactams. Encyclopedia.pub. Available from: [Link]

• Hamed, R., & Schofield, C. (2012). The enzymes of β-lactam biosynthesis. Natural Product Reports. Available from: [Link]

• Zhang, J., et al. (2010). One-pot, two-step enzymatic synthesis of amoxicillin by complexing with Zn2+. PubMed. Available from: [Link]

• Wang, T., et al. Synthesis of beta-lactams with pi electron-withdrawing substituents. ResearchGate. Available from: [Link]

• Britannica. Semisynthetic penicillin. Available from: [Link]

• Wei, D., et al. (2008). Enzymatic hydrolysis of penicillin for 6-APA production in three-liquid-phase system. PubMed. Available from: [Link]

• Google Patents. CN110551144B - Preparation method of amoxicillin.

• ResearchGate. Use of Enzymes in the Production of Semi-Synthetic Penicillins and Cephalosporins: Drawbacks and Perspectives. Available from: [Link]

• ResearchGate. Scheme of one-pot enzymatic synthesis of amoxicillin in the presence of zinc ions. Available from: [Link]

• TSI Journals. Enhanced enzymatic synthesis of amoxicillin by addition of organic cosolvents with response surface methodology. Available from: [Link]

• Google Patents. US3912719A - Production of semisynthetic penicillins.

Sources

• 1. Semisynthetic penicillin | drug | Britannica [britannica.com]
• 2. Development of the semi-synthetic penicillins and cephalosporins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. news-medical.net [news-medical.net]
• 5. Penicillin’s Discovery and Antibiotic Resistance: Lessons for the Future? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. urology-textbook.com [urology-textbook.com]
• 7. Penicillin - Wikipedia [en.wikipedia.org]
• 8. futurelearn.com [futurelearn.com]
• 9. Use of enzymes in the production of semi-synthetic penicillins and cephalosporins: drawbacks and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Frontiers | Strategies to Improve the Biosynthesis of β-Lactam Antibiotics by Penicillin G Acylase: Progress and Prospects [frontiersin.org]
• 11. Enzymatic Synthesis of Ampicillin by Immobilized Penicillin G acylase of E.coli – Biosciences Biotechnology Research Asia [biotech-asia.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. CN110551144B - Preparation method of amoxicillin - Google Patents [patents.google.com]
• 14. scientiairanica.sharif.edu [scientiairanica.sharif.edu]
• 15. US3912719A - Production of semisynthetic penicillins - Google Patents [patents.google.com]
• 16. rescon.jssuni.edu.in [rescon.jssuni.edu.in]
• 17. chromatographyonline.com [chromatographyonline.com]
• 18. interchim.fr [interchim.fr]
• 19. One-pot, two-step enzymatic synthesis of amoxicillin by complexing with Zn2+ - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Solubility &amp; Handling of Zwitterionic Hydroxyphenylglycines

Topic: Solubility challenges of zwitterionic hydroxyphenylglycines (HPGs) Audience: Researchers, Process Chemists, and Drug Development Scientists Role: Senior Application Scientist[1]

Introduction: The Zwitterionic Paradox

Welcome to the technical support hub for D-p-Hydroxyphenylglycine (D-HPG) and its analogs. As a Senior Application Scientist, I often see projects stall not because of complex chemistry, but due to a fundamental misunderstanding of the "Isoelectric Trap."

Hydroxyphenylglycines are non-proteinogenic amino acids critical for synthesizing beta-lactam antibiotics (e.g., Amoxicillin, Cefadroxil).[1] However, they possess a rigid crystal lattice stabilized by strong electrostatic forces between the ammonium (

) and carboxylate ( ) groups.[1] At their isoelectric point (pI), their solubility in water is negligible (< 5 g/L), and they are virtually insoluble in standard organic solvents.[1]

This guide provides self-validating protocols to navigate these solubility extremes without compromising chemical stability.

Part 1: The Isoelectric Trap (Solubility Fundamentals)

Q: Why won't my HPG dissolve in water or methanol?

A: You are likely operating near the isoelectric point (approx.[1] pH 5.5–6.0).[1]

At this pH, the molecule exists as a zwitterion with a net charge of zero.[1] The lattice energy is at its maximum, requiring significant energy to break the crystal structure.[1] To dissolve HPG, you must disrupt this charge balance by moving the pH away from the pI.[1]

Solubility Profile Data (D-p-HPG at 25°C)

Solvent / Condition	Solubility (approx.)	State of Molecule
Water (pH 5.5 - 6.0)	< 5 g/L	Zwitterion (Insoluble)
1M HCl (pH < 1)	> 150 g/L	Cationic ( , )
1M NaOH (pH > 11)	> 150 g/L	Anionic ( , )
Methanol / Ethanol	< 1 g/L	Zwitterion (Insoluble)
DMSO	Moderate	Soluble (Dipolar interaction)

Visualization: The Solubility Decision Tree

Caption: Decision tree for solubilizing HPG based on downstream application. Note the oxidation risk in the alkaline pathway.[1]

Part 2: pH Manipulation & Stability Protocols

Q: How do I dissolve HPG in base without it turning brown?

A: The "browning" is oxidative degradation.[1] The phenolic group is highly susceptible to oxidation in alkaline environments, forming quinones and polymerization products.[1]

Protocol: Anaerobic Alkaline Dissolution Use this when the downstream reaction requires a nucleophilic amine.[1]

• Degas Solvent: Sparge water with Nitrogen (

  ) or Argon for 15 minutes before adding solids.[1]

• Add Reducing Agent (Optional but Recommended): Add Sodium Bisulfite (

  ) or Sodium Dithionite ( ) at 0.5% w/w relative to HPG.[1]

• Cooling: Chill the water to < 5°C. Oxidation rates drop significantly at lower temperatures.[1]

• Base Addition: Add NaOH slowly to reach pH > 10.5.

• Solute Addition: Add HPG powder under a continuous

  blanket.

• Checkpoint: The solution should remain colorless or pale yellow.[1]

  • Troubleshooting: If the solution turns pink/brown within minutes, oxygen exclusion was insufficient.[1] Discard and re-sparge.

Q: How do I recover HPG from solution? (Isoelectric Precipitation)

A: This is the standard purification method.[1] You must approach the pI slowly to avoid trapping impurities in the crystal lattice.[1]

Protocol: Controlled Crystallization

• Starting State: Assume HPG is dissolved in 1M HCl (pH ~1).[1]

• Neutralization: Slowly add 5M NaOH or

  while stirring vigorously.

• Nucleation Zone: As pH reaches 3.0, reduce addition rate.

• Target pH: Adjust pH to 5.5 – 6.0 .

• Aging: Stir for 1-2 hours at 5-10°C to allow crystal growth (Ostwald ripening).

• Filtration: Filter immediately. Wash with cold water (to remove salts) followed by isopropanol (to displace water and aid drying).[1]

Part 3: Organic Solvent Challenges (Dane Salts)

Q: I need to react HPG in dichloromethane (DCM), but it won't dissolve.

A: You cannot dissolve zwitterionic HPG in non-polar organic solvents.[1] You must convert it into a Dane Salt .[1]

Dane salts are potassium or sodium salts of the enamine formed by reacting the amino acid with a

-keto ester (e.g., methyl acetoacetate).[1] This protects the amine, breaks the zwitterion, and renders the molecule soluble in organic solvents like DCM or Methanol.[1]

Protocol: Preparation of HPG Dane Salt Reference method adapted for high yield.[1]

• Solvent System: Use Methanol or Ethanol.[1]

• Base: Add 1.0 equivalent of KOH (Potassium Hydroxide).

• Reagent: Add 1.05 equivalents of Methyl Acetoacetate.

• Reaction: Reflux for 1-2 hours. The mixture will become homogeneous as the Dane salt forms.[1]

• Isolation:

  • Option A (Solution use): Use the methanolic solution directly for subsequent acylation steps (e.g., mixed anhydride coupling).[1]

  • Option B (Solid isolation): Remove solvent under vacuum; triturate residue with ethyl acetate to obtain the crystalline salt.[1]

Reaction Pathway:

[1]

Visualization: Dane Salt Synthesis Flow

Caption: Synthesis of Dane Salt to solubilize HPG in organic media.

Part 4: Frequently Asked Questions (FAQs)

Q: Can I use heat to dissolve HPG in water? A: Only partially effective and risky.[1] While solubility increases with temperature, prolonged heating of HPG in water (especially if pH is not strictly controlled) can lead to decarboxylation or diketopiperazine formation.[1] Acidic dissolution is safer than thermal dissolution.[1]

Q: My HPG solution is cloudy after filtration. What happened? A: This is likely "post-filtration precipitation."[1] If you filtered a warm saturated solution, cooling in the receiving flask caused immediate supersaturation.[1]

• Fix: Always filter at the temperature you intend to maintain, or slightly lower the concentration before filtration.[1]

Q: Why does the pH drift during precipitation? A: As HPG crystallizes out of solution, it removes the buffering capacity of the zwitterion from the liquid phase.[1] You must continuously monitor and adjust pH during the crystallization process to maintain the pH 5.5–6.0 target.[1]

References

• Solubility and Physical Properties

  • PubChem.[1][2][3][4][5][6] (n.d.). 4-Hydroxyphenylglycine (Compound). National Library of Medicine. Retrieved from [Link][1]

• Dane Salt Preparation & Application

  • Google Patents.[1] (1980).[1] US4231954A: Dane salt and process for preparing aminopenicillins therefrom. Retrieved from [1]

  • Google Patents.[1] (2010).[1] CN101665443A: Method for preparing amino acid dane salt. Retrieved from [1]

• Degradation & Stability

  • ResearchGate.[1][7][8] (2023).[1] Oxidation and degradation of (epi)gallocatechin gallate... in alkali solution. (Analogous phenolic oxidation mechanism). Retrieved from [Link]

Sources

• 1. echemi.com [echemi.com]
• 2. N-(4-Hydroxyphenyl)glycine | C8H9NO3 | CID 67149 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 4-Hydroxyphenylglycine | C8H9NO3 | CID 92143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4-Hydroxyphenylglycine | C8H9NO3 | CID 92143 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 4-Hydroxyphenylglycine - Wikipedia [en.wikipedia.org]
• 6. 4-Hydroxyphenylglycine - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Purification of 2,4-Dihydroxyphenylglycine (2,4-DHPG)

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the purification of 2,4-Dihydroxyphenylglycine (2,4-DHPG). As a Senior Application Scientist, I've designed this guide to address the common and complex challenges encountered during the isolation of 2,4-DHPG from crude reaction mixtures. This resource consolidates field-proven insights, detailed protocols, and troubleshooting advice to help you achieve high purity and yield in your experiments.

Frequently Asked Questions (FAQs)

Here are quick answers to the most common questions we receive regarding 2,4-DHPG purification.

Q1: My crude 2,4-DHPG is a dark, oily residue instead of a solid. What should I do first?

A1: An oily or dark-colored crude product often indicates the presence of significant impurities, residual solvent, or degradation products. Before attempting a complex purification, try triturating the oil with a non-polar solvent in which 2,4-DHPG is insoluble (e.g., hexanes or diethyl ether). This can often wash away non-polar impurities and induce precipitation of your target compound, making subsequent purification steps more manageable.

Q2: What is the best general-purpose technique for purifying 2,4-DHPG?

A2: For most common scenarios, column chromatography using silica gel is a robust starting point for purifying 2,4-DHPG.[1][2][3] It is highly effective at separating the polar 2,4-DHPG molecule from less polar starting materials and byproducts. For final polishing or for material that is already substantially pure (>80%), recrystallization is an excellent and scalable method.[4][5]

Q3: How do I choose the right solvent system for column chromatography?

A3: The key is to find a solvent system where the retention factor (Rf) of 2,4-DHPG is approximately 0.2-0.3 on a Thin Layer Chromatography (TLC) plate.[2] Given the polar nature of 2,4-DHPG (with two hydroxyl groups and an amino acid moiety), a polar mobile phase is required. Start with a mixture of a non-polar solvent like ethyl acetate and a polar solvent like methanol. A common starting point is a gradient from 100% ethyl acetate to 10-20% methanol in ethyl acetate. Adding a small amount of acetic acid (e.g., 0.5-1%) to the mobile phase can improve peak shape by suppressing the ionization of the carboxylic acid and amine groups.

Q4: My 2,4-DHPG seems to be degrading on the silica column. How can I prevent this?

A4: Phenolic compounds like 2,4-DHPG can be sensitive to oxidation, especially on the slightly acidic surface of standard silica gel. To mitigate this, you can "deactivate" the silica gel by pre-treating it with a base like triethylamine. Alternatively, using a less acidic stationary phase like alumina may be beneficial. Running the column quickly (flash chromatography) also minimizes the time the compound spends on the stationary phase, reducing the opportunity for degradation.[1]

Q5: What are the most common byproducts I should expect?

A5: The byproducts depend heavily on the synthetic route. However, common impurities often include unreacted starting materials, over-alkylation or over-hydroxylation products, and decomposition products from harsh reaction conditions.[6][7][8] For example, if the synthesis involves protection/deprotection steps, incompletely deprotected intermediates are a common impurity. It is crucial to characterize these byproducts to optimize the purification strategy.

Troubleshooting Guide: Advanced Problem Solving

This section addresses more complex issues that may require a deeper analysis of your purification process.

Problem 1: Low Yield After Column Chromatography

Symptom	Potential Cause	Recommended Solution
No product elutes from the column.	The product is too polar and has irreversibly adsorbed to the silica gel.	1. Increase the polarity of the mobile phase significantly (e.g., switch to a dichloromethane/methanol/acetic acid system).2. Consider using a different stationary phase, such as reversed-phase C18 silica, where polar compounds elute earlier.[2]
Product "smears" across many fractions.	1. Inappropriate solvent system.2. Column was overloaded with crude material.3. Co-eluting impurity with similar polarity.	1. Re-optimize the mobile phase using TLC to achieve better separation between your product and impurities.2. Reduce the amount of crude material loaded onto the column. A general rule is a 1:30 to 1:100 ratio of crude material to silica gel by weight.3. Follow up with a recrystallization step to remove the closely eluting impurity.[4]
Significant product found in the initial "wash" fractions.	The mobile phase is too polar from the start, causing the product to elute too quickly.	Begin with a less polar solvent system and gradually increase the polarity (gradient elution). This provides better separation for all components in the mixture.[9]

Problem 2: Product is Not Crystallizing

Symptom	Potential Cause	Recommended Solution
Solution remains clear even after cooling.	The solution is not saturated; too much solvent was used.	1. Gently boil off some of the solvent to concentrate the solution.[10]2. Add an "anti-solvent" (a miscible solvent in which 2,4-DHPG is insoluble) dropwise until the solution becomes cloudy, then gently warm to redissolve before cooling again.[11]
An oil forms instead of crystals.	"Oiling out" occurs when the solubility of the compound is exceeded at a temperature above its melting point, or when significant impurities are present.	1. Add a small amount of the "good" solvent to dissolve the oil, then cool much more slowly.2. Try a different solvent system entirely.3. Use a seed crystal from a previous successful batch to initiate crystallization.[5]4. Scratch the inside of the flask with a glass rod at the solvent line to create nucleation sites.[5]
Crystals are very fine or powdery.	Crystallization occurred too rapidly.	Ensure a slow, gradual cooling process. Allow the flask to cool to room temperature undisturbed before moving it to an ice bath. Slower cooling leads to larger, purer crystals.[4][10]

Experimental Workflows & Protocols

Workflow 1: General Purification Strategy for 2,4-DHPG

The following diagram outlines a comprehensive strategy for isolating pure 2,4-DHPG from a crude reaction mixture. This workflow incorporates decision points and quality control checks to ensure a successful outcome.

Caption: General purification workflow for 2,4-DHPG.

Protocol 1: Flash Column Chromatography

This protocol describes a standard flash chromatography procedure for purifying gram-scale quantities of crude 2,4-DHPG.

Materials:

• Glass chromatography column

• Silica gel (230-400 mesh)

• Eluent (e.g., Ethyl Acetate/Methanol mixture)

• Crude 2,4-DHPG

• Sand

• Collection tubes

Procedure:

• Select the Eluent: Using TLC, determine a solvent system that gives your product an Rf value of ~0.2-0.3. A gradient of 0% to 15% methanol in ethyl acetate is a good starting point to test.

• Pack the Column:

  • Add a small plug of cotton or glass wool to the bottom of the column.

  • Add a thin layer of sand (approx. 1 cm).

  • Prepare a slurry of silica gel in the initial, least polar eluent. Pour this slurry into the column.[9]

  • Gently tap the column to ensure even packing and remove air bubbles. Add another layer of sand on top of the silica bed.

• Load the Sample:

  • Dissolve your crude 2,4-DHPG in a minimal amount of a polar solvent (like methanol) or the eluent itself.

  • Adsorb this solution onto a small amount of silica gel by concentrating it to a dry, free-flowing powder.

  • Carefully add this dry powder to the top of the column.

• Run the Column:

  • Carefully add the eluent to the column.

  • Apply gentle air pressure to the top of the column to force the solvent through at a steady rate (a flow of about 2 inches/minute is typical for "flash" chromatography).[1]

  • Never let the solvent level drop below the top of the silica bed.

• Collect and Analyze Fractions:

  • Collect the eluent in small, numbered fractions.

  • Spot each fraction on a TLC plate to determine which ones contain your purified product.

  • Combine the pure fractions and remove the solvent under reduced pressure to yield the purified 2,4-DHPG.

Protocol 2: Two-Solvent Recrystallization

This method is ideal for purifying 2,4-DHPG that is already relatively pure (>80%) to achieve high-purity crystalline material.

Principle: The compound should be soluble in the "good" solvent (Solvent 1) when hot, and insoluble in the "bad" solvent (Solvent 2). The two solvents must be miscible. For 2,4-DHPG, a good pair could be ethanol (Solvent 1) and water or hexanes (Solvent 2).

Procedure:

• Dissolution: Place the crude 2,4-DHPG in an Erlenmeyer flask. Add a minimal amount of hot Solvent 1 (e.g., ethanol) and heat gently with stirring until the solid is completely dissolved.[10][11]

• Induce Saturation: While the solution is still hot, add Solvent 2 (e.g., water) dropwise until you observe persistent cloudiness (the saturation point).[11]

• Re-dissolve: Add a few drops of hot Solvent 1 to just re-dissolve the precipitate and make the solution clear again.

• Cooling (Crystallization):

  • Remove the flask from the heat source and allow it to cool slowly to room temperature without disturbance.

  • Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold Solvent 2 (or a cold mixture of Solvent 1 and 2).

  • Dry the purified crystals under vacuum to remove all residual solvent.

Troubleshooting Purification Logic

This diagram provides a decision-making framework for addressing common purification challenges.

Caption: Troubleshooting decision tree for purification.

References

• Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. (n.d.). U.S. Environmental Protection Agency.
• Simple two-step synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles from enones. (2014). National Institutes of Health.
• Two-Solvent Recrystallization Guide. (n.d.). MIT OpenCourseWare.
• Recrystallization. (n.d.).
• Method for recovering D-p-hydroxyphenylglycine (D-HPG) from cefprozil production waste liquid in enzyme synthesis process. (n.d.). Patsnap Eureka.
• 2.1: RECRYSTALLIZATION. (2021). Chemistry LibreTexts.
• Column Chromatography. (n.d.). Organic Chemistry at CU Boulder.
• Recrystallization. (2020). YouTube.
• Column chromatography. (n.d.). Wikipedia.
• column chromatography & purification of organic compounds. (2021). YouTube.
• Purification of Organic Compounds by Flash Column Chromatography. (2025). Organic Syntheses.
• Significance of impurities in active pharmaceutical ingredients. (2018). Ivory Research.
• Impurity Identification and Characterization of some Anti-Diabetic Drugs using various Analytical Methods. (n.d.). Asian Journal of Pharmaceutical Research.

Sources

• 1. orgchemboulder.com [orgchemboulder.com]
• 2. Column chromatography - Wikipedia [en.wikipedia.org]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. m.youtube.com [m.youtube.com]
• 6. Simple two-step synthesis of 2,4-disubstituted pyrroles and 3,5-disubstituted pyrrole-2-carbonitriles from enones - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Significance of impurities in active pharmaceutical ingredients | Ivory Research [ivoryresearch.com]
• 8. asianjpr.com [asianjpr.com]
• 9. orgsyn.org [orgsyn.org]
• 10. web.mnstate.edu [web.mnstate.edu]
• 11. ocw.mit.edu [ocw.mit.edu]

Technical Support Center: Stability of 2,4-Dihydroxyphenylacetic Acid Derivatives in Solution

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and frequently asked questions (FAQs) regarding the stability of 2,4-dihydroxyphenylacetic acid (DOPAC) and its derivatives in solution. Understanding and mitigating degradation is critical for obtaining reliable and reproducible experimental results.

Introduction: The Challenge of Phenolic Acid Stability

2,4-Dihydroxyphenylacetic acid and its structural analogs are phenolic compounds susceptible to degradation, primarily through oxidation. The dihydroxyphenyl moiety is prone to forming quinone species, which can lead to discoloration of the solution and a loss of the compound's intended biological activity.[1][2][3][4] This guide will walk you through the common causes of instability and provide practical solutions to maintain the integrity of your compounds in solution.

Core Stability Factors and Troubleshooting

The stability of 2,4-dihydroxyphenylacetic acid derivatives is influenced by several key factors. Understanding these can help in preemptively addressing potential issues. The primary drivers of degradation include pH, temperature, exposure to oxygen and light, and the presence of metal ions.[5]

Frequently Asked Questions (FAQs)

Q1: What are the primary factors causing the degradation of 2,4-dihydroxyphenylacetic acid derivatives in solution?

A1: The main culprits behind the degradation of these phenolic compounds are:

• pH: These compounds are generally more stable in acidic conditions (pH 3-6) and become increasingly unstable in neutral to alkaline environments which can lead to auto-oxidation.[5][6]

• Temperature: Elevated temperatures accelerate the rate of degradation reactions, including oxidation.[5][7]

• Oxygen: The presence of dissolved oxygen is a critical factor in the oxidative degradation of phenolic compounds.[5]

• Light: Exposure to light, especially UV light, can induce photo-oxidation and accelerate degradation.[5][8]

• Metal Ions: Metal ions such as iron and copper can catalyze oxidative degradation.[5]

Q2: My solution of a 2,4-dihydroxyphenylacetic acid derivative is turning brown. What is happening and how can I prevent it?

A2: The brown discoloration is a classic sign of oxidation, where the dihydroxyphenyl group is being converted to quinone-type structures. This is often accelerated by high pH, exposure to oxygen, and light.[5]

To prevent this:

• Control pH: Maintain a slightly acidic pH (ideally between 3 and 6) for your solutions.

• Minimize Oxygen Exposure: Use deoxygenated solvents by sparging with an inert gas like nitrogen or argon. Prepare solutions in sealed vials with minimal headspace.

• Protect from Light: Use amber-colored vials or wrap your containers in aluminum foil to prevent photo-oxidation.[5][8]

• Low Temperature Storage: Store stock solutions and samples at low temperatures, such as in a refrigerator (4°C) or freezer (-20°C or -80°C).[5][9]

Q3: I'm observing inconsistent results in my HPLC analysis. Could this be related to sample stability?

A3: Absolutely. Degradation of your compound during sample preparation or in the autosampler can lead to variable peak areas and the appearance of new, unexpected peaks.

Here are some troubleshooting steps for analytical experiments:

• Fresh is Best: Prepare standards and samples as fresh as possible before analysis.[5]

• Control Temperature: Keep your samples cool. Use a refrigerated autosampler if available.[5]

• Mobile Phase pH: Ensure the pH of your mobile phase is in a range that promotes the stability of your analyte during the chromatographic run.[5]

• Use of Antioxidants: For particularly unstable derivatives, consider adding a small amount of an antioxidant like ascorbic acid or dithiothreitol (DTT) to your sample diluent.[1][10][11]

Visualizing the Degradation Pathway

The primary degradation route for 2,4-dihydroxyphenylacetic acid involves oxidation of the catechol ring to form a semiquinone radical, which is then further oxidized to an ortho-quinone.[3][4] This highly reactive quinone can then undergo further reactions, leading to polymerization and the characteristic brown color.

Caption: Oxidative degradation pathway of 2,4-dihydroxyphenylacetic acid.

Troubleshooting Guides for Common Experimental Issues

Here we address specific problems you might encounter during your experiments and provide a logical workflow for troubleshooting.

Issue 1: Rapid Color Change and Precipitation in Solution

Symptoms: Your freshly prepared solution of a 2,4-dihydroxyphenylacetic acid derivative quickly turns yellow, then brown, and may form a precipitate.

Caption: Troubleshooting workflow for rapid solution degradation.

Issue 2: Inconsistent Bioassay Results

Symptoms: You are performing a cell-based or enzymatic assay and observe high variability between replicate wells or experiments.

Possible Cause: Degradation of the compound in the assay medium. Biological assay media are typically at a physiological pH of ~7.4, which can promote the degradation of sensitive phenolic compounds.

Troubleshooting Steps:

• Time-Course Stability Study: Before your main experiment, perform a small-scale stability test. Incubate your compound in the assay medium for the duration of your planned experiment. At different time points, analyze the solution by HPLC to quantify the remaining parent compound.

• Minimize Incubation Time: If significant degradation is observed, try to reduce the incubation time of your assay if the protocol allows.

• Dosing Strategy: Instead of adding the compound at the beginning of a long incubation, consider adding it closer to the endpoint measurement time.

• Use of Stabilizers: If compatible with your assay, the inclusion of a low concentration of a biocompatible antioxidant, such as ascorbic acid, may help to slow down degradation.[1][11]

Quantitative Data Summary

The stability of phenolic compounds is highly dependent on the storage conditions. The following table summarizes general recommendations.

Parameter	Recommended Condition	Rationale
pH	3 - 6	Minimizes auto-oxidation which is prevalent at neutral to alkaline pH.[5][6]
Temperature	-20°C or -80°C (long-term) 4°C (short-term)	Reduces the rate of all chemical degradation reactions.[5][9]
Light Exposure	Store in amber vials or wrapped in foil	Prevents photo-oxidation initiated by UV and visible light.[5][8]
Oxygen	Use deoxygenated solvents; store under inert gas	Limits the availability of a key reactant in oxidative degradation.[5]
Solvent	Aqueous buffers with co-solvents (e.g., ethanol)	Hydroalcoholic solutions can improve solubility and stability for some polyphenols.[5]

Experimental Protocols

Protocol 1: Preparation of a Stabilized Stock Solution

This protocol describes the preparation of a stock solution of a 2,4-dihydroxyphenylacetic acid derivative with enhanced stability.

Materials:

• 2,4-dihydroxyphenylacetic acid derivative

• HPLC-grade water

• Ethanol (or other suitable co-solvent)

• Hydrochloric acid (HCl), 0.1 M

• Nitrogen or Argon gas

• Amber glass vials with screw caps

Procedure:

• Prepare the desired solvent system (e.g., 50:50 ethanol:water).

• Place the solvent in a flask and sparge with nitrogen or argon gas for 15-20 minutes to remove dissolved oxygen.

• Weigh the appropriate amount of the 2,4-dihydroxyphenylacetic acid derivative and dissolve it in the deoxygenated solvent.

• Check the pH of the solution. If it is neutral or basic, add 0.1 M HCl dropwise until the pH is in the range of 4-5.

• Aliquot the stock solution into amber glass vials, leaving minimal headspace.

• Flush the headspace of each vial with nitrogen or argon before sealing.

• Store the vials at -20°C or -80°C for long-term storage.[5][9]

Protocol 2: Monitoring Stability by HPLC

This protocol provides a general method for assessing the stability of your compound in a given solution over time.

Materials:

• Prepared solution of the 2,4-dihydroxyphenylacetic acid derivative

• HPLC system with a UV or electrochemical detector

• Appropriate HPLC column (e.g., C18)

• Mobile phase (e.g., acetonitrile and water with 0.1% formic acid)

Procedure:

• Immediately after preparing your solution, inject an aliquot into the HPLC to obtain a "time zero" chromatogram.

• Store the solution under the conditions you wish to test (e.g., room temperature on the benchtop, 37°C in an incubator).

• At predetermined time intervals (e.g., 1, 2, 4, 8, 24 hours), inject another aliquot of the solution into the HPLC.

• Monitor the peak area of the parent compound. A decrease in the peak area over time indicates degradation.

• Also, observe the chromatogram for the appearance of new peaks, which are likely degradation products.

• Plot the percentage of the remaining parent compound against time to determine the stability profile under the tested conditions.

By implementing these troubleshooting guides and protocols, you can significantly improve the stability of your 2,4-dihydroxyphenylacetic acid derivatives in solution, leading to more accurate and reliable experimental outcomes.

References

• Friedman, M. & Jürgens, H. S. Effect of pH on the Stability of Plant Phenolic Compounds. Journal of Agricultural and Food Chemistry.
• Hrubša, M., et al. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements. PMC.

• Wikipedia. Phenol. Available from: [Link]

• Sereewat, J., et al. Stability in total phenolic compounds of the ethanolic extract under various conditions.

• BioCrick. 2,4-Dihydroxyphenylacetic acid-MSDS. Available from: [Link]

• Rosengarten, H., et al.
• Tran, N. H., et al. Degradation of 2,4-dichlorophenoxyacetic acid (2,4-D) and 2,4,5-trichlorophenoxyacetic acid (2,4,5-T)
• Yoshitake, T., et al.

• U.S. Environmental Protection Agency. Analytical method for 2,4-D [(2,4-dichlorophenoxy)acetic acid] and its transformation. Available from: [Link]

• Kwan, W. C., et al.
• S, S. & S, A. (a).Effect of pH for the degradation of 2,4‐D, 2,4‐DP, 2,4,5‐T, MCPA...
• Jara, E. D., et al.
• Noteboom, T., et al. Stability of 3,4-dihydroxyphenylacetic acid in plasma extracts assayed by high-performance liquid chromatography with electrochemical detection. PubMed.
• Spigno, G., et al. Effects of Time and Temperature on Stability of Bioactive Molecules, Color and Volatile Compounds during Storage of Grape Pomace Flour. MDPI.
• Sparnins, V. L., et al.
• Borges, G. D. S. C., et al. Effect of temperature on the degradation of bioactive compounds of Pinot Noir grape pomace during drying. SciELO.
• Ruan, J., et al.
• Liu, Y., et al. Effects of Phenolic Acids with Different Structures and Lauric Acid on the Digestive Properties and Physicochemical Characteristics of Breadfruit Starch. MDPI.
• Anderson, D. G., et al. Oxidation of 3,4-dihydroxyphenylacetaldehyde, a toxic dopaminergic metabolite, to a semiquinone radical and an ortho-quinone. PubMed.
• Fernandes, J. R., et al.
• Amarowicz, R., et al.
• Schiavo, S., et al. Multi-Analytical Approach to Characterize the Degradation of Different Types of Microplastics: Identification and Quantification of Released Organic Compounds.
• Gao, Y., et al. 3,4-Dihydroxyphenylacetic acid is a predominant biologically-active catabolite of quercetin glycosides. PubMed.
• Komes, D., et al. Investigation of Antioxidant Synergisms and Antagonisms among Phenolic Acids in the Model Matrices Using FRAP and ORAC Methods. MDPI.
• Anderson, D. G., et al. Antioxidant-Mediated Modulation of Protein Reactivity for 3,4-Dihydroxyphenylacetaldehyde, a Toxic Dopamine Metabolite. PubMed.
• Li, Y., et al.
• Goyal, R. N., et al. Simultaneous determination of two important dopamine metabolites at physiological pH by voltammetry. Analytical Methods (RSC Publishing).
• D'Angelo, S., et al.
• Anderson, D. G., et al. Oxidation of 3,4-Dihydroxyphenylacetaldehyde, a Toxic Dopaminergic Metabolite, to a Semiquinone Radical and an ortho-Quinone. PMC.

• Phenomenex. HPLC Troubleshooting Guide. Available from: [Link]

• Bhardwaj, S. K., et al. An Overview on Identifying and Solving Common Problems in HPLC Troubleshooting.
• da Silva, J. C. J., et al. Chemometrics Approaches in Forced Degradation Studies of Pharmaceutical Drugs. PMC.

• Agilent. Tips and Tricks of HPLC System Troubleshooting. Available from: [Link]

• Galiuni, R., et al.
• Amharar, Y., et al.
• Zhou, W., et al. At low concentrations, 3,4-dihydroxyphenylacetic acid (DOPAC)

Sources

• 1. Antioxidants prevent the interaction of 3,4-dihydroxyphenylacetic acid at the dopamine D2 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Oxidative Transformations of 3,4-Dihydroxyphenylacetaldehyde Generate Potential Reactive Intermediates as Causative Agents for Its Neurotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxidation of 3,4-dihydroxyphenylacetaldehyde, a toxic dopaminergic metabolite, to a semiquinone radical and an ortho-quinone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Oxidation of 3,4-Dihydroxyphenylacetaldehyde, a Toxic Dopaminergic Metabolite, to a Semiquinone Radical and an ortho-Quinone - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. High temperature dependence of 2,4-dichlorophenoxyacetic acid degradation by Fe3+/H(2)O(2) system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
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Optimizing yield for Strecker synthesis of electron-rich amino acids

Technical Support Center: Strecker Synthesis Optimization

Guide ID: SS-TSG-ERAA-001 Topic: Optimizing Yield for Strecker Synthesis of Electron-Rich Amino Acids Senior Application Scientist: Dr. Gemini

Introduction: The Challenge of Electron-Rich Systems

The Strecker synthesis is a cornerstone of organic chemistry, providing a robust and economical pathway to α-amino acids from simple aldehydes or ketones.[1][2] The reaction proceeds through the formation of an α-aminonitrile from an aldehyde, an amine (typically ammonia), and a cyanide source, followed by hydrolysis to the final amino acid.[3][4][5] While effective for a wide range of substrates, researchers often encounter significantly diminished yields when working with aldehydes bearing electron-donating groups (EDGs) on an aromatic ring (e.g., methoxy, hydroxy, or alkyl groups).

This guide addresses the specific challenges posed by these electron-rich systems. The core issue stems from the electronic nature of the substrate: EDGs increase the electron density on the aromatic ring, which in turn deactivates the carbonyl carbon. This reduced electrophilicity slows the initial and critical rate-determining step—the formation of the iminium ion—making the reaction sluggish and opening pathways for competing side reactions.[6] This technical support center provides detailed troubleshooting guides, frequently asked questions (FAQs), and optimized protocols to help you navigate these challenges and maximize your yields.

Troubleshooting and FAQ

This section is designed to address the most common issues encountered during the Strecker synthesis of electron-rich amino acids.

Q1: My reaction yield is very low, and I've recovered a significant amount of my starting electron-rich aldehyde. What's happening?

A1: The primary cause is inefficient imine/iminium ion formation.

Electron-donating groups on the aldehyde's aromatic ring reduce the electrophilicity of the carbonyl carbon. This makes the initial nucleophilic attack by ammonia (or an amine) significantly slower than with electron-neutral or -deficient aldehydes.[6] The equilibrium between the reactants and the imine intermediate lies heavily towards the starting materials. Since the subsequent cyanide addition requires the imine (or its protonated form, the iminium ion), a failure to form this intermediate effectively stalls the entire synthesis.[4][7]

• Water Removal: The condensation of the aldehyde and amine is a reversible reaction that produces water.[3] To drive the equilibrium towards the imine, active removal of water is crucial.

  • Method A (Azeotropic Removal): For reactions in suitable solvents like toluene or benzene, use a Dean-Stark apparatus.

  • Method B (Chemical Sequestration): Add a stoichiometric amount of a dehydrating agent, such as magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄), to the reaction mixture. This is often more practical for smaller-scale reactions.[5]

• Lewis Acid Catalysis: A Lewis acid can coordinate to the carbonyl oxygen, withdrawing electron density and making the carbonyl carbon a much stronger electrophile for the amine to attack.

  • Procedure: Add a catalytic amount (5-10 mol%) of a mild Lewis acid like zinc chloride (ZnCl₂), titanium(IV) isopropoxide (Ti(Oi-Pr)₄), or ytterbium triflate (Yb(OTf)₃) to the reaction mixture along with the aldehyde and amine source before the addition of cyanide.

• Pre-formation of the Imine: Isolate the imine in a separate step before introducing the cyanide source. This decouples the slow imine formation from the cyanide addition step, preventing the cyanide from participating in undesired side reactions.[8]

Q2: I'm observing a significant byproduct that isn't my desired aminonitrile. TLC and NMR suggest it might be a cyanohydrin. Why is this happening and how can I fix it?

A2: This indicates a competing reaction pathway is dominating.

The formation of a cyanohydrin occurs when the cyanide ion directly attacks the aldehyde's carbonyl carbon.[5] In an ideal Strecker synthesis, the cyanide attacks the iminium ion. However, if imine formation is slow (as with electron-rich aldehydes) and a high concentration of the aldehyde is present when cyanide is introduced, the cyanohydrin pathway can become a major competitor. The aminonitrile is generally the thermodynamically favored product, but its formation can be kinetically slow, allowing the cyanohydrin to accumulate.[8]

Caption: Competing pathways in the Strecker synthesis of electron-rich aldehydes.

• Control Reagent Addition: The most effective strategy is to ensure the imine is formed before the cyanide is available to react.

  • Procedure: Combine the electron-rich aldehyde, amine source (e.g., NH₄Cl), and a dehydrating agent in the solvent. Stir for a period (e.g., 1-2 hours) to allow the imine to form. Only then, add the cyanide source (e.g., NaCN or KCN) to the reaction mixture.[8]

• pH Control: The pH of the reaction medium is critical. Imine formation is typically favored under mildly acidic conditions (pH 4-6), which protonate the carbonyl to activate it.[4] However, the free cyanide nucleophile (CN⁻) requires a more basic pH (pKa of HCN is ~9.2).

  • Two-Step pH Adjustment: Consider a one-pot, two-pH process. Run the initial imine formation at a slightly acidic pH. Then, raise the pH to >9 before or during cyanide addition to ensure a sufficient concentration of the CN⁻ nucleophile for the second step.

Q3: What is the best choice of cyanide source for these challenging substrates?

A3: The choice depends on safety, scale, and reaction conditions. For electron-rich systems, reagents that promote in situ HCN generation under controlled conditions are often superior.

While classic conditions use highly toxic HCN gas or simple salts like NaCN/KCN, alternative reagents can offer better control and yield.[9][10]

Cyanide Source	Typical Conditions	Pros	Cons for Electron-Rich Substrates
NaCN / KCN	Added with NH₄Cl in H₂O or MeOH	Inexpensive, readily available.	Can lead to high initial [CN⁻], favoring cyanohydrin formation if imine formation is slow. Requires careful pH management.[11]
Trimethylsilyl cyanide (TMSCN)	Anhydrous solvent (e.g., DCM, MeOH), often with a Lewis acid catalyst.	Highly reactive, soluble in organic solvents, drives reaction forward by forming a stable O-TMS byproduct.	Expensive, moisture-sensitive, highly toxic upon hydrolysis. Its high reactivity can still lead to byproducts if not controlled.[12]
Potassium Hexacyanoferrate(II) (K₄[Fe(CN)₆])	Used with a promoter like benzoyl chloride.	Non-toxic solid, releases cyanide slowly in situ.	Requires a promoter to generate the active cyanide species, adding a component to the reaction.[13]

Recommendation: For difficult, electron-rich cases, TMSCN with a Lewis acid catalyst in an anhydrous solvent often gives the best results due to its ability to activate the intermediate. If cost and toxicity are major concerns, a carefully staged addition of NaCN after pre-formation of the imine is the most practical approach.

Optimized Experimental Protocol: Synthesis of 4-Methoxy-α-phenylglycine

This protocol provides a step-by-step methodology for a model electron-rich aldehyde, incorporating the troubleshooting advice discussed above.

Objective: To synthesize 4-methoxyphenylglycine from p-anisaldehyde with improved yield by promoting imine formation and minimizing side reactions.

Sources

• 1. mdpi.com [mdpi.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Strecker amino acid synthesis - Wikipedia [en.wikipedia.org]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. medschoolcoach.com [medschoolcoach.com]
• 7. Strecker Synthesis | NROChemistry [nrochemistry.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. total-synthesis.com [total-synthesis.com]
• 10. Strecker Amino Acid Synthesis [drugfuture.com]
• 11. tutorchase.com [tutorchase.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Petasis vs. Strecker Amino Acid Synthesis: Convergence, Divergence and Opportunities in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of (S)-3,5-DHPG and 4-Hydroxyphenylglycine

A Note on Nomenclature: The initial query specified "2,4-DHPG." However, a thorough review of the scientific literature indicates that this is likely a typographical error, as 2,4-dihydroxyphenylglycine is not a commonly referenced compound in neuroscience research. The widely studied and highly relevant compound is (S)-3,5-dihydroxyphenylglycine ((S)-3,5-DHPG) , a canonical agonist for Group I metabotropic glutamate receptors. This guide will proceed under the well-founded assumption that the intended compound for comparison is (S)-3,5-DHPG.

Introduction: Two Phenylglycine Derivatives at a Functional Crossroads

In the landscape of neuropharmacology and drug development, structurally similar molecules can exhibit profoundly different biological activities. This guide provides an in-depth comparison of two such molecules: (S)-3,5-dihydroxyphenylglycine ((S)-3,5-DHPG) and 4-hydroxyphenylglycine (4-HPG). While both are non-proteinogenic amino acids sharing a core phenylglycine scaffold, their applications and biological targets diverge significantly. (S)-3,5-DHPG is a cornerstone research tool for interrogating the function of specific glutamate receptors in the central nervous system (CNS). In contrast, 4-hydroxyphenylglycine is primarily recognized as a critical chiral building block in the synthesis of life-saving antibiotics, with recent explorations into the activity of its derivatives on other CNS targets.

This guide will elucidate these differences, providing researchers, scientists, and drug development professionals with a clear, evidence-based understanding of their respective biological roles, supported by experimental data and detailed methodologies.

Comparative Analysis of Primary Biological Targets and Activity

The fundamental difference between (S)-3,5-DHPG and 4-hydroxyphenylglycine lies in their primary and well-characterized biological activities. (S)-3,5-DHPG is a potent and selective agonist for Group I metabotropic glutamate receptors (mGluRs), specifically mGluR1 and mGluR5.[1][2] These receptors are G-protein coupled receptors (GPCRs) that play crucial roles in modulating synaptic plasticity, neuronal excitability, and are implicated in various neurological and psychiatric disorders.[3][4]

Conversely, 4-hydroxyphenylglycine is not known to be a potent agonist at any glutamate receptor subtype. Its principal role in the scientific and pharmaceutical sphere is as a non-proteogenic amino acid essential for the biosynthesis of vancomycin and related glycopeptide antibiotics.[5] Its structure is integral to the pharmacological activity of these drugs, which inhibit bacterial cell wall synthesis.[5] While derivatives of 4-hydroxyphenylglycine are being explored as potential agonists for other receptors, such as the orphan GPR88, the parent compound itself is generally considered inactive in the context of direct glutamatergic neurotransmission.[6]

Parameter	(S)-3,5-Dihydroxyphenylglycine ((S)-3,5-DHPG)	4-Hydroxyphenylglycine (4-HPG)
Primary Target(s)	Group I Metabotropic Glutamate Receptors (mGluR1 & mGluR5)[1][2]	Primarily a synthetic precursor; not a potent ligand for known CNS receptors.
Primary Biological Role	Selective agonist; tool for studying mGluR1/5 function.[3]	Chiral building block for antibiotic synthesis (e.g., Vancomycin).[5]
Mechanism of Action	Activates Gq/11 G-protein, stimulating phospholipase C (PLC) pathway.[7][8]	Incorporated into larger molecules that inhibit bacterial cell wall synthesis.[5]
Key Downstream Events	IP3 and DAG production, intracellular Ca2+ mobilization, PKC activation.[7][9]	Not applicable in a direct signaling context.
Typical Effective Concentration	Low micromolar (µM) range for receptor activation.[10]	Not applicable for receptor activation.
Primary Research Area	Neuroscience, synaptic plasticity, neurodegenerative diseases.[4][11]	Medicinal chemistry, antibiotic development, synthetic biology.

Signaling Pathways: A Tale of Two Functions

The divergence in the biological roles of (S)-3,5-DHPG and 4-HPG is starkly illustrated by their involvement in cellular signaling.

(S)-3,5-DHPG: Activation of Group I mGluR Signaling

Activation of mGluR1 and mGluR5 by (S)-3,5-DHPG initiates a well-characterized signaling cascade.[8] This pathway is central to the modulation of synaptic strength and neuronal activity. The binding of (S)-3,5-DHPG to the receptor triggers the activation of the Gq/11 G-protein, which in turn stimulates phospholipase C (PLC).[9] PLC hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into two second messengers: inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG).[7] IP3 diffuses through the cytoplasm and binds to IP3 receptors on the endoplasmic reticulum, leading to the release of stored intracellular calcium (Ca2+).[7][12] The subsequent rise in cytosolic Ca2+ and the presence of DAG collectively activate Protein Kinase C (PKC) and other downstream effectors, including MAPKs like ERK1/2 and JNK, ultimately leading to changes in gene expression and protein synthesis that underlie long-term changes in synaptic function, such as long-term depression (LTD).[13][14][15]

Caption: Signaling pathway activated by (S)-3,5-DHPG via Group I mGluRs.

4-Hydroxyphenylglycine: A Biosynthetic Pathway

In contrast, the primary "pathway" involving 4-HPG is its biosynthesis, which is crucial for its incorporation into antibiotics by various microorganisms. This is a metabolic pathway, not a signal transduction cascade. It begins with prephenate, an intermediate in the shikimic acid pathway, and proceeds through a series of enzymatic steps to produce 4-HPG.[5]

Caption: Biosynthetic pathway of 4-Hydroxyphenylglycine (HPG).

Experimental Protocols: Assessing Biological Activity

To empirically compare the biological activity of these two compounds, one would need to select an assay relevant to the known target of the active compound, (S)-3,5-DHPG. An intracellular calcium mobilization assay is a robust and direct functional readout for Gq-coupled receptors like mGluR1/5.

Protocol: Intracellular Calcium Mobilization Assay

This protocol describes a method to measure the ability of a test compound to elicit an increase in intracellular calcium in a cell line stably expressing either human mGluR1 or mGluR5.

Objective: To determine the potency (EC50) of (S)-3,5-DHPG and to assess whether 4-HPG has any agonist activity at mGluR1/5.

Materials:

• HEK293 cells stably expressing human mGluR1 or mGluR5.

• Cell culture medium (e.g., DMEM with 10% FBS, 1% Pen/Strep, and a selection antibiotic like G418).

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Fluo-4 AM calcium indicator dye.

• Pluronic F-127.

• (S)-3,5-DHPG (test compound).

• 4-Hydroxyphenylglycine (test compound).

• 96-well or 384-well black, clear-bottom microplates.

• Fluorescence plate reader with automated injection capabilities (e.g., FLIPR, FlexStation).

Methodology:

• Cell Plating:

  • One day prior to the assay, seed the mGluR1- or mGluR5-expressing HEK293 cells into black, clear-bottom microplates at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate at 37°C in a 5% CO2 incubator overnight.

  • Rationale: A confluent monolayer ensures a consistent and robust fluorescent signal.

• Dye Loading:

  • Prepare a loading buffer containing Fluo-4 AM and Pluronic F-127 in Assay Buffer. A typical final concentration is 1-4 µM Fluo-4 AM and 0.02% Pluronic F-127.

  • Aspirate the culture medium from the cell plate and add the loading buffer to each well.

  • Incubate the plate for 45-60 minutes at 37°C, 5% CO2.

  • Rationale: Fluo-4 AM is a cell-permeant dye that is cleaved by intracellular esterases to the calcium-sensitive Fluo-4. Pluronic F-127 aids in the dispersion of the nonpolar Fluo-4 AM in the aqueous buffer.

• Cell Washing:

  • After incubation, gently wash the cells 2-3 times with Assay Buffer to remove extracellular dye.

  • Leave a final volume of buffer in each well as required by the fluorescence plate reader.

  • Rationale: Washing removes background fluorescence, improving the signal-to-noise ratio.

• Compound Preparation:

  • Prepare serial dilutions of (S)-3,5-DHPG and 4-HPG in Assay Buffer in a separate "compound plate." A typical concentration range for (S)-3,5-DHPG would be from 100 µM down to 1 nM. A similar broad range should be tested for 4-HPG. Include a buffer-only control.

• Fluorescence Measurement:

  • Place the cell plate and the compound plate into the fluorescence plate reader.

  • Set the instrument to record fluorescence (e.g., excitation ~494 nm, emission ~516 nm) over time.

  • Establish a stable baseline fluorescence reading for 15-30 seconds.

  • The instrument's automated pipettor will then add the compounds from the compound plate to the cell plate.

  • Continue recording the fluorescence signal for at least 90-120 seconds to capture the full calcium transient.

  • Rationale: This kinetic reading captures the rapid increase in intracellular calcium following receptor activation.

• Data Analysis:

  • The change in fluorescence (F) is typically expressed as the ratio F/F0, where F0 is the baseline fluorescence.

  • Plot the peak fluorescence response against the logarithm of the compound concentration.

  • Fit the concentration-response curve for (S)-3,5-DHPG using a non-linear regression model (e.g., four-parameter logistic equation) to determine the EC50 value.

  • Analyze the data for 4-HPG to determine if there is any response above the buffer control.

Expected Outcome:

• (S)-3,5-DHPG would produce a robust, concentration-dependent increase in intracellular calcium, yielding a sigmoidal curve from which an EC50 value in the low micromolar range can be calculated.

• 4-Hydroxyphenylglycine would be expected to produce no significant increase in intracellular calcium at all concentrations tested, indicating it is not an agonist at mGluR1 or mGluR5.

Caption: Workflow for the intracellular calcium mobilization assay.

Conclusion: Distinct Tools for Distinct Scientific Questions

The comparison between (S)-3,5-DHPG and 4-hydroxyphenylglycine serves as a compelling example of how subtle changes in chemical structure can lead to vastly different biological functions.

• (S)-3,5-DHPG is an indispensable pharmacological tool for neuroscientists. Its selective agonist activity at mGluR1 and mGluR5 allows for the precise investigation of glutamatergic signaling in health and disease. Its utility lies in its ability to activate specific signaling pathways, enabling the study of their roles in complex processes like learning, memory, and neuronal excitability.

• 4-Hydroxyphenylglycine , while structurally related, occupies a different yet equally important niche. Its value is primarily in the field of medicinal and synthetic chemistry, where it serves as an essential precursor for antibiotics that have saved countless lives. While the parent molecule lacks significant CNS receptor activity, the ongoing investigation into its derivatives underscores a potential for future therapeutic applications beyond its current role.

For researchers, the choice between these compounds is not one of performance, but of purpose. (S)-3,5-DHPG is the tool of choice for functional studies of Group I mGluRs, whereas 4-hydroxyphenylglycine is a starting material for synthesis. Understanding this fundamental distinction is critical for designing meaningful experiments and advancing our knowledge in both neuroscience and drug development.

References

• Kawabata, S., et al. (1996). Signalling mechanisms of metabotropic glutamate receptor 5 subtype and its endogenous role in a locomotor network. Journal of Neuroscience, 16(22), 7151-7162.
• Niswender, C. M., & Conn, P. J. (2010). Metabotropic glutamate receptors: physiology, pharmacology, and disease. Annual review of pharmacology and toxicology, 50, 295–322.
• Riedel, G., & Reymann, K. G. (1996). The role of metabotropic glutamate receptors in long-term potentiation and long-term depression. Neuropharmacology, 35(6), 639-652.
• Schoepp, D. D., et al. (1994). (R,S)-3,5-dihydroxyphenylglycine is a potent and selective agonist for metabotropic glutamate receptors in the rat hippocampus. Journal of neurochemistry, 63(2), 769–772.
• Fagni, L., et al. (2000). The role of metabotropic glutamate receptors in synaptic plasticity.
• Wang, J. Q. (2006). A Signaling Mechanism from Gαq-Protein-Coupled Metabotropic Glutamate Receptors to Gene Expression: Role of the c-Jun N-Terminal Kinase Pathway. Journal of Neuroscience, 26(3), 987-997.

• Wikipedia contributors. (2023). Dihydroxyphenylglycine. In Wikipedia, The Free Encyclopedia. [Link]

• Huber, K. M., et al. (2000). Role for FMRP in translational regulation of mGluR-dependent LTD. Neuron, 28(1), 227-241.
• Kumar, V., & Foster, T. C. (2007). Group I metabotropic glutamate receptor-mediated gene transcription and implications for synaptic plasticity and diseases. Frontiers in bioscience : a journal and virtual library, 12, 4749–4762.

• Wikipedia contributors. (2023). 4-Hydroxyphenylglycine. In Wikipedia, The Free Encyclopedia. [Link]

• Jin, Y., et al. (2013). Design, Synthesis and Pharmacological Evaluation of 4-Hydroxyphenylglycine and 4-Hydroxyphenylglycinol Derivatives as GPR88 Agonists. ACS medicinal chemistry letters, 4(10), 941–946.

• Agilent Technologies. (2023). Characterizing Calcium Mobilization Using Kinetic Live Cell Imaging. Retrieved from [Link]

• Creative Bioarray. (n.d.). Ca2+ Mobilization Assay. Retrieved from [Link]

• Gifford Bioscience. (n.d.). Radioligand Binding Assay. Retrieved from [Link]

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Handling 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid: A Framework for Operational Safety

Navigating the complexities of novel chemical compounds requires a safety framework that is both robust and intuitive. This guide provides essential, immediate safety and logistical information for handling 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid. As your partner in laboratory safety, we move beyond mere product provision to empower your research with the procedural and causal knowledge necessary for safe and effective experimentation. This document is structured to provide a self-validating system of protocols, grounded in authoritative standards, ensuring the protection of both personnel and research integrity.

Hazard Identification and Risk Assessment: The 'Why' Behind the 'What'

Understanding the specific risks associated with 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid is the foundational step upon which all safety protocols are built. While a comprehensive toxicological profile for this specific molecule may not be fully established, data from structurally similar compounds, such as other aminophenylacetic acid derivatives, provide a strong basis for a conservative and protective approach.

The primary hazards associated with analogous compounds include:

• Skin Irritation : Expected to cause skin irritation upon contact.[1][2][3]

• Serious Eye Damage/Irritation : Poses a significant risk of causing serious eye irritation or damage.[1][2][3][4]

• Respiratory Irritation : Inhalation of dust or aerosols may lead to respiratory tract irritation.[2][3][4][5]

• Harmful if Swallowed : Oral ingestion is considered hazardous.[1][4][5]

A GHS pictogram associated with a closely related isomer is the GHS07 (Exclamation Mark), indicating these irritant and acute toxicity hazards. Therefore, all handling procedures must be designed to mitigate these specific risks through a combination of engineering controls and appropriate Personal Protective Equipment (PPE).

Engineering Controls: Your First Line of Defense

Before any personal protective equipment is considered, engineering controls must be implemented to minimize exposure at the source. These are non-discretionary environmental controls that form the bedrock of a safe laboratory.

• Chemical Fume Hood : All weighing, preparation, and handling of solid 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid must be conducted within a certified chemical fume hood.[4] This is critical to prevent the inhalation of fine dust particles and to contain any potential spills.

• Ventilation : The laboratory should be equipped with adequate general ventilation to ensure any fugitive emissions are diluted and removed.

• Designated Work Area : Establish a clearly marked area for handling this compound to prevent cross-contamination of other lab surfaces.

• Safety Stations : Ensure that a fully functional eyewash station and safety shower are readily accessible and located near the handling area.[2][6]

Personal Protective Equipment (PPE): A Mandated Barrier

PPE is the final and essential barrier between the researcher and the chemical. The selection of PPE must directly correspond to the identified hazards. At a minimum, the following PPE is required when handling 2-Amino-2-(2,4-dihydroxyphenyl)acetic acid.[7]

Protection Type	Specific Recommendations	Rationale & Governing Standard
Eye and Face Protection	Chemical safety goggles or a full-face shield.	Protects against splashes and airborne particles causing serious eye irritation. Must comply with OSHA 29 CFR 1910.133 or European Standard EN166.[2][4]
Skin and Body Protection	Nitrile or neoprene gloves and a flame-resistant lab coat.	Prevents direct skin contact, which can cause irritation. A lab coat protects the body and personal clothing from contamination.[4]
Respiratory Protection	NIOSH-approved N95 dust mask or higher-level respirator.	Required if there is a risk of generating dust or aerosols, especially outside of a fume hood, to prevent respiratory irritation.[4][8]

Procedural Guidance: From Receipt to Disposal

A systematic workflow ensures that safety is integrated into every step of the handling process. The following diagram and protocols outline the necessary actions to maintain a safe environment.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. fishersci.com [fishersci.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. nano.pitt.edu [nano.pitt.edu]
• 7. Personal Protective Equipment (PPE) – AFNS Safety [afns-safety.ualberta.ca]
• 8. Personal protective equipment in your pharmacy - Alberta College of Pharmacy [abpharmacy.ca]